Cuprous iodide

• CAS No.: 1335-23-5
• Molecular Formula: CuI
• Molecular Weight: 190.45

Description

Overview of Cuprous Iodide (CuI) as a Research Material

This compound (CuI), an inorganic compound with the formula CuI, is a white solid that is sparingly soluble in water but dissolves in ammonia (B1221849) and iodide solutions. wikipedia.orgbionity.com While pure this compound is white, samples can often appear tan or reddish-brown due to impurities or the oxidation of the iodide anion to iodine. wikipedia.orgomkarchemicals.com It is recognized for its stability and is less sensitive to light compared to cuprous chloride or cuprous bromide. edu.krdnih.gov

Historical Context and Discovery

The history of this compound as a transparent conductor dates back to 1907, when Bädeker reported its properties. oaepublish.com Early synthesis methods involved reacting copper with iodine vapor. researchgate.net A common laboratory preparation method involves the reaction of a soluble copper(II) salt, like copper sulfate (B86663), with potassium iodide. edu.krdatamanchemicals.com This reaction causes the unstable copper(II) iodide to immediately decompose, forming this compound and releasing iodine. atamanchemicals.com Another preparation technique involves heating copper and iodine in concentrated hydriodic acid. edu.krdatamanchemicals.com A method for producing high-purity this compound, avoiding free iodine contamination, involves reacting a cupric salt with an alkali metal sulfite (B76179) and an alkali metal iodide in an aqueous solution with a controlled pH between 5 and 7. google.com The natural mineral form of this compound is known as marshite. wikipedia.orgomkarchemicals.com More recently, water-free copper iodide has been identified in a chrysoberyl-sillimanite association in the Roncadeira pegmatite in Brazil. researchgate.net

Significance in Modern Chemistry and Materials Science

This compound is a versatile and crucial compound in contemporary chemistry and materials science. calibrechem.comchemiis.com Its utility spans from being a key reagent in organic synthesis to a fundamental component in the development of advanced materials. atamanchemicals.comcalibrechem.com

In organic synthesis , CuI is instrumental as a catalyst in a variety of cross-coupling reactions, which are essential for forming carbon-carbon and carbon-heteroatom bonds. atamanchemicals.comcalibrechem.com Notable examples include:

Ullmann Coupling: Facilitating the formation of C-N, C-O, and C-S bonds. calibrechem.com

Sonogashira Coupling: Used as a co-catalyst with palladium. wikipedia.org

Heck, Stille, and Suzuki reactions: Aryl iodides, often formed from other aryl halides using CuI, are more reactive in these coupling reactions. atamanchemicals.com

Click Chemistry: It is a key catalyst in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. calibrechem.com

CuI also plays a significant role in polymerization reactions , where it helps control the architecture of polymers, and in various oxidation reactions , such as oxidative cyclization and coupling. calibrechem.com

In materials science , the semiconducting properties of this compound are leveraged in the creation of nanomaterials, thin films, and other nanostructures for modern electronics. chemiis.com It is emerging as a promising transparent conducting material, offering an alternative to the more expensive and brittle indium tin oxide (ITO). calibrechem.com The combination of this compound with organic ligands has led to the development of a wide array of polynuclear structures with potential applications in organic light-emitting diodes (OLEDs) and optical sensors. rsc.org

Role as a p-type Semiconductor

This compound is a notable p-type semiconductor, a class of materials that has historically presented significant challenges in achieving high performance compared to their n-type counterparts. oaepublish.com Its intrinsic p-type conductivity is attributed to the presence of copper vacancies. researchgate.net

Key properties of CuI as a p-type semiconductor include:

Wide Bandgap: Approximately 3.1 eV, which allows for high transparency in the visible light spectrum. oaepublish.comresearchgate.netpnas.org

High Hole Mobility: It exhibits high hole mobility, which is crucial for efficient charge transport. oaepublish.compnas.org

High Electrical Conductivity: CuI can achieve high levels of electrical conductivity, which can be further enhanced through doping. oaepublish.compnas.org

These properties make CuI a highly attractive material for a range of electronic and optoelectronic applications:

Transparent Conducting Films: Its high transparency and p-type conductivity make it a viable alternative to traditional n-type transparent conductors like ITO, especially for applications requiring p-n junctions. oaepublish.comcalibrechem.com

Solar Cells: CuI is extensively researched as a hole transport material (HTM) in perovskite solar cells and dye-sensitized solar cells, where it enhances efficiency and stability. chemiis.comcalibrechem.comnih.gov It is also being used to create hole-selective contacts for silicon solar cells. acs.org

Organic Light-Emitting Diodes (OLEDs): Its role as a p-type semiconductor makes it ideal for use in OLEDs, contributing to energy-efficient light emission. chemiis.com

Thin-Film Transistors (TFTs): CuI is being explored as a channel layer in p-type TFTs, which are essential components in active matrix displays. calibrechem.com

Recent research has focused on overcoming challenges such as stability and further improving conductivity through techniques like doping with elements such as sulfur. calibrechem.comacs.org

Environmental and Cost-Effectiveness Considerations

This compound presents several advantages in terms of environmental impact and cost-effectiveness, making it an attractive material for widespread application. chemiis.comcalibrechem.com

From a cost-effectiveness perspective, copper and iodine are significantly more abundant and less expensive than indium, the primary component of the widely used transparent conductor, indium tin oxide (ITO). calibrechem.com This makes CuI a more sustainable and scalable option for mass production in the electronics industry. calibrechem.com Furthermore, the synthesis of CuI can be achieved through various cost-effective methods, including low-temperature, solution-based processes, which reduce energy consumption and manufacturing costs. calibrechem.commdpi.com

Data Tables

Physical and Chemical Properties of this compound

Property	Value	Source(s)
Chemical Formula	CuI	wikipedia.orgatamanchemicals.com
Molar Mass	190.45 g/mol	chemiis.comsigmaaldrich.com
Appearance	White crystalline solid	wikipedia.orgchemiis.com
Melting Point	606 °C (1,123 °F; 879 K)	wikipedia.org
Boiling Point	1,290 °C (2,350 °F; 1,560 K) (decomposes)	wikipedia.org
Solubility in water	0.000042 g/100 mL	wikipedia.org
Crystal Structure	Zincblende (γ-CuI) below 390 °C	atamanchemicals.com

Semiconductor Properties of this compound

Property	Value	Source(s)
Bandgap	~3.1 eV	oaepublish.comresearchgate.netpnas.org
Conductivity Type	p-type	oaepublish.comchemiis.comcalibrechem.com
Hole Mobility	>40 cm²/V·s (in bulk)	pnas.org
Optical Transparency	>80% in the visible spectrum	oaepublish.commdpi.com

Fundamental Theoretical Studies of Cuprous Iodide

Electronic Structure Theory and Computational Modeling

The electronic properties of cuprous iodide have been a primary focus of theoretical research, with various computational techniques applied to understand its band structure, bonding, and excited-state phenomena.

Density Functional Theory (DFT) has been widely used to investigate the structural, electronic, and optical properties of this compound. researchgate.net Atomistic simulations using DFT have been performed to model different phases of CuI, including the zincblende (γ-CuI) and wurtzite structures. researchgate.net First-principles total energy calculations have been employed to determine the ground state of CuI, with findings suggesting a possible coexistence of wurtzite and zincblende structures. researchgate.net

Different exchange-correlation functionals, such as the Generalized Gradient Approximation (GGA) and the Local Density Approximation (LDA), have been utilized to treat the potential energies. researchgate.net Hybrid DFT functionals, like PBE0 and Heyd–Scuseria–Ernzerhof (HSE06), have been shown to more accurately predict the band gap of bulk CuI compared to standard functionals. aip.orguclouvain.be For instance, the PBE0 functional, including spin-orbit coupling, calculates a direct band gap of 2.99 eV, which aligns well with experimental values. uclouvain.be DFT calculations have also been instrumental in studying native defects in CuI, such as copper vacancies (VCu) and iodine vacancies (VI), and their impact on the material's optical and electrical properties. aip.org

To obtain a more accurate description of the electronic band structure, particularly the band gap, the quasiparticle GW approximation is often employed. This many-body perturbation theory approach provides corrections to the DFT-calculated eigenvalues. unit.noaip.org Self-consistent GW calculations have been shown to provide a band gap value for γ-CuI (2.70 eV) that is in better agreement with experimental data than standard DFT approximations. unit.no

The GW approach is crucial for correctly determining the dynamic electronic correlations in γ-CuI. unit.no Studies have highlighted the importance of including high-energy local orbitals in GW calculations to achieve sufficient numerical accuracy for cuprous halides. researchgate.net The combination of DFT and GW methods has been effective in refining the understanding of the electronic properties of materials like this compound. acs.org

Table 1: Comparison of Band Gap Values for γ-CuI from Different Computational Methods

Computational Method	Calculated Band Gap (eV)	Reference
PBE-GGA	1.13	unit.no
Modified HSE06	2.30	unit.no
Self-consistent GW	2.70	unit.no
PBE0 + SOC	2.99	uclouvain.be
HSE06 (monolayer β-CuI)	3.17	nih.gov
HSE06 (bulk β-CuI)	2.68	nih.gov

This table is interactive. Click on the headers to sort the data.

The analysis of valence electron densities provides insights into the chemical bonding within this compound. The genesis of chemical bonding has been studied by analyzing the topological changes in valence electron densities during structural transformations. researchgate.net These studies reveal a combination of strong covalent interactions within the I-Cu tetrahedral connections and non-covalent interactions between copper cores, which arise from the 3d10 closed-shell electron configurations. unit.no This spatial separation of metallic and covalent interactions is a key factor in determining the preferred arrangement of valence electrons. unit.no

The character of the valence band maximum (VBM) is critical for understanding the p-type conductivity of this compound. The VBM is primarily formed by the hybridization of copper (Cu) 3d and iodine (I) 5p orbitals. uclouvain.bersc.orgoaepublish.com Specifically, the interaction is between the Cu 3d t2 and I 5p orbitals. uclouvain.beacs.org This hybridization leads to a disperse valence band, which facilitates the movement of hole carriers and results in high hole mobility. oaepublish.com In contrast, the conduction band minimum (CBM) is mainly composed of Cu 4s and I 5s orbitals. uclouvain.beacs.org In some hybrid this compound materials, the CBM can be primarily made of orbitals from organic cationic ligands. rsc.orgacs.orgescholarship.org

This compound is known for its large exciton (B1674681) binding energy, which has been investigated through both experimental and theoretical methods. Theoretical calculations have been performed to determine this value, which is a measure of the stability of electron-hole pairs. One study using the Tran–Blaha modified Becke–Johnson (TB-mBJ) potential calculated an exciton binding energy of 60 meV. researchgate.net Other reports cite experimental values of approximately 62 meV. aip.orgresearchgate.net This large exciton binding energy is a key characteristic that makes CuI a promising material for optoelectronic applications. aip.org

Theoretical studies have also explored the properties of two-dimensional (2D) β-phase this compound (β-CuI). DFT calculations predict that a single layer of β-CuI is a direct-bandgap semiconductor. nih.gov The HSE06 hybrid functional predicts a bandgap of 3.17 eV for a single layer and 2.68 eV for bulk β-CuI. nih.gov Theoretical research suggests that 2D β-CuI possesses unique properties such as low thermal conductivity and a wider direct bandgap compared to the bulk γ-phase. arxiv.org

First-principles calculations combined with Boltzmann transport theory have been used to investigate the thermoelectric properties of monolayer β-CuI, predicting high figure of merit (zT) values at room temperature. arxiv.org These theoretical predictions highlight the potential of 2D β-CuI for applications in low-temperature thermoelectrics and transparent electronics. arxiv.orgarxiv.org Ab initio molecular dynamics (AIMD) simulations have also confirmed the thermal stability of monolayer β-CuI at room temperature. arxiv.orgarxiv.org

Table 2: Theoretically Predicted Properties of 2D β-CuI

Property	Predicted Value	Computational Method	Reference
Band Gap (monolayer)	3.17 eV	HSE06	nih.gov
Band Gap (bulk)	2.68 eV	HSE06	nih.gov
Band Gap (monolayer)	3.66 eV	HSE06	arxiv.org
Thermal Stability	Stable at 300 K	AIMD	arxiv.orgarxiv.org
Thermoelectric Figure of Merit (zT) at 300K (p-type, Zigzag)	>1.50 (optimal)	DFT + Boltzmann Transport	arxiv.org
Thermoelectric Figure of Merit (zT) at 300K (n-type, Zigzag)	>1.50 (optimal)	DFT + Boltzmann Transport	arxiv.org

This table is interactive. Click on the headers to sort the data.

Exciton Binding Energy Calculations

Defect Chemistry and Charge Transport Physics

The intrinsic p-type conductivity and charge transport characteristics of this compound (CuI) are governed by its defect chemistry. Theoretical studies have been instrumental in understanding the fundamental mechanisms at play.

This compound's electrical properties are significantly influenced by the presence of intrinsic point defects. Computational studies have identified various native defects, including copper vacancies (VCu), iodine vacancies (VI), copper interstitials (Cui), iodine interstitials (Ii), copper antisites (CuI), and iodine antisites (ICu). oaepublish.comaip.org Among these, the copper vacancy (VCu) possesses the lowest formation energy, making it the most prevalent intrinsic defect and the primary source of hole carriers in CuI. oaepublish.comaip.org The presence of these vacancies creates acceptor levels just above the valence band maximum (VBM), contributing to the material's inherent p-type conductivity. oaepublish.comresearchgate.net

Beyond intrinsic defects, researchers have explored various dopants to enhance the p-type conductivity of CuI. A comprehensive computational screening of 64 elements identified sulfur (S) and selenium (Se) as particularly promising p-type dopants. oaepublish.com When substituting iodine atoms, S and Se have low formation energies and can significantly increase the hole concentration. oaepublish.comresearchgate.net While chalcogen impurities can sometimes lead to self-compensation, S and Se have been shown to be effective shallow acceptors in CuI. researchgate.net Oxygen has also been noted as a common impurity that can occupy anion vacancy sites and influence conductivity. oaepublish.comrsc.org

Table 1: Calculated Formation Energies of Neutral Intrinsic Defects in CuI

Defect	Formation Energy (eV)	Type
VCu	Low	Acceptor
VI	High	Donor
Cui	High	Donor
Ii	High	Acceptor
CuI	High	Donor
ICu	High	Acceptor

The dominant role of copper vacancies (VCu) in the p-type conductivity of CuI is a central theme in its defect chemistry. These vacancies introduce shallow acceptor states near the valence band maximum (VBM). researchgate.netresearchgate.net The low formation energy of VCu is attributed to the antibonding character of the VBM, which arises from the interaction between Cu 3d and I 5p orbitals. nih.gov This electronic structure makes the material tolerant to the formation of copper vacancies. nih.gov

Theoretical calculations have shown that these acceptor levels are located at approximately 0.044 eV to 0.2 eV above the VBM. aip.orgresearchgate.net This small energy difference allows for the easy thermal activation of holes into the valence band, resulting in significant p-type conductivity even in undoped CuI. researchgate.net Furthermore, studies have revealed that complexes of copper vacancies can form and align along specific crystallographic directions, which can influence the electronic states and hole conductivity. oaepublish.comresearchgate.net The interaction between neighboring copper vacancies is a key factor in stabilizing non-stoichiometric phases of CuI. researchgate.net

The concentration of intrinsic defects in this compound can be manipulated by controlling the growth conditions. Specifically, an iodine-rich environment during synthesis or post-treatment can significantly impact the material's electronic properties. An excess of iodine promotes the formation of copper vacancies (VCu) to maintain charge neutrality. researchgate.netaip.org

This increased concentration of VCu, which act as shallow acceptors, leads to a higher density of holes. Consequently, the Fermi level shifts closer to, and can even enter, the valence band. arxiv.orgaps.org This shift enhances the p-type conductivity of the material. rsc.org Ab initio calculations have shown that under iodine-rich conditions, the formation energy of VCu is substantially lower than other native defects, further solidifying its role as the dominant acceptor. aip.org This ability to tune the Fermi level through stoichiometry control is a key advantage for tailoring the electrical properties of CuI for specific applications.

The transport of holes in this compound is a critical factor determining its performance in electronic devices. The hole mobility in CuI is influenced by several scattering mechanisms, with their relative importance depending on the carrier concentration. chemrxiv.orgacs.org

At lower carrier concentrations, the dominant scattering mechanism is phonon scattering. chemrxiv.orgacs.org Theoretical calculations predict a phonon-limited hole mobility of approximately 162 cm² V⁻¹ s⁻¹ at room temperature. chemrxiv.orgacs.org However, as the carrier concentration increases, for instance through doping, scattering from ionized impurities becomes the primary limiting factor for hole mobility. chemrxiv.orgacs.org This is due to the material's relatively poor dielectric response, which is less effective at screening the electric fields of the ionized dopants. acs.org

The valence band structure of CuI, characterized by a disperse and isotropic nature with a light hole effective mass of about 0.303 m₀, is conducive to high hole mobility. aip.org The combination of a high carrier concentration, often in the range of 10¹⁸ to 10²⁰ cm⁻³, and decent hole mobility contributes to the high electrical conductivity observed in CuI films. rsc.orgwgtn.ac.nz

Table 2: Factors Influencing Hole Mobility in CuI

Factor	Description	Impact on Mobility
Phonon Scattering	Interaction of charge carriers with lattice vibrations (phonons).	Dominant at low carrier concentrations, limiting mobility.
Ionized Impurity Scattering	Scattering of charge carriers by the electrostatic potential of ionized dopant atoms.	Becomes the dominant limiting factor at high carrier concentrations.
Valence Band Structure	Disperse and isotropic valence band with a low effective hole mass.	Contributes to potentially high intrinsic hole mobility.
Grain Boundary Scattering	Scattering of charge carriers at the interfaces between crystallites in polycrystalline films.	Can reduce mobility in thin films compared to bulk single crystals.

The vibrational properties of the crystal lattice in this compound exhibit significant anharmonicity, particularly at elevated temperatures. This anharmonicity has a notable impact on the material's properties, including the formation energy of defects and its thermal conductivity. researchgate.net

First-principles calculations have revealed that the vacancy formation energy in CuI shows a temperature-dependent behavior, which can be explained by the anharmonicity of lattice vibrations at high temperatures. researchgate.net Ab initio Green-Kubo calculations, which account for strong anharmonic effects, have been shown to accurately predict the low thermal conductivity of CuI. aps.orgaps.org These calculations demonstrate that the dynamics in CuI are not limited to simple harmonic vibrations around a stable equilibrium but involve the exploration of metastable intrinsic defect geometries, such as the formation of Frenkel defects where a copper cation temporarily moves to an interstitial site. aps.orgaps.org This strong anharmonicity is a key factor in understanding the thermal transport properties of CuI. aps.orgarxiv.org

Advanced Synthesis Methodologies and Fabrication of Cuprous Iodide Materials

Wet Chemical Synthesis Routes

Wet chemical synthesis encompasses a range of solution-based techniques for producing CuI thin films and nanostructures. oaepublish.combohrium.com These methods are highly adaptable and allow for precise control over the material's morphology, crystallinity, and electronic properties. oaepublish.com

Solution-based processes are a cornerstone for the fabrication of CuI thin films, offering a cost-effective and versatile alternative to vacuum-based methods. oaepublish.comresearchgate.net The choice of solvent is critical, as CuI's solubility is limited in many common solvents. oup.com Acetonitrile (B52724) (AN) and diethyl sulfide (B99878) are among the few effective solvents, dissolving CuI by forming soluble complexes. oup.com Researchers have also explored co-solvent mixtures, such as acetonitrile and ethanolamine, to enhance solubility and film quality. oaepublish.com

One prominent solution process is the Successive Ionic Layer Adsorption and Reaction (SILAR) method. frontiersin.org SILAR allows for the deposition of γ-phase CuI thin films at room temperature from an aqueous environment. mdpi.com The process involves sequential immersion of a substrate into separate cationic and anionic precursor solutions, with a rinsing step in between. frontiersin.org For instance, a cationic solution can be prepared by mixing copper sulfate (B86663) (CuSO₄) with sodium thiosulfate (B1220275) (Na₂S₂O₃), which acts as both a reducing and complexing agent to convert Cu(II) to Cu(I). mdpi.com The anionic precursor is typically a potassium iodide (KI) solution. mdpi.com This layer-by-layer approach provides excellent control over film thickness and uniformity. bohrium.com

Another approach involves the use of soluble CuI-alkanolamine complexes. These complexes can be dissolved in alcohols and then spin-coated onto a substrate. A subsequent thermal decomposition step at moderately low temperatures (up to 150 °C) yields a void-and-crack-free CuI thin film. oup.com The properties of the resulting film, such as carrier density and mobility, are comparable to those fabricated by dry processes. oup.com

Table 1: Comparison of Solution Process Parameters for CuI Thin Films

Parameter	Acetonitrile (AN) Solvent	SILAR Method	CuI-Alkanolamine Complex
Precursors	CuI powder	CuSO₄, Na₂S₂O₃, KI	CuI, Alkanolamine (e.g., 1-amino-2-propanol)
Solvent	Acetonitrile	Water	Alcohols
Deposition Temp.	Room temp. for coating	Room temperature	Room temp. for coating
Post-treatment	Annealing (e.g., 61°C) frontiersin.org	Rinsing with water frontiersin.org	Heating (50-150°C) oup.com
Key Advantage	Direct dissolution	Aqueous, low-cost mdpi.com	Forms void-free films oup.com

Spray coating is a highly scalable and cost-effective solution-based method suitable for large-area deposition of CuI thin films. bohrium.com This technique involves atomizing a precursor solution and spraying it onto a heated substrate. The solvent evaporates upon contact, leaving behind a solid film.

In a typical process, a CuI precursor solution is prepared, often using acetonitrile as the solvent. researchgate.net To counteract the loss of iodine due to evaporation during the printing process, a small amount of iodine (I₂) can be added to the precursor solution. researchgate.net The technique allows for the fabrication of transparent and flexible thermoelectric generators. researchgate.net The properties of the sprayed film can be tuned by controlling parameters such as substrate temperature, spray rate, and nozzle-to-substrate distance. A variation of this method involves applying the iodine-containing solution onto a pre-deposited thin layer of copper metal via spraying to convert the copper into cuprous iodide. google.com

Spin coating is a widely used laboratory and industrial technique for producing uniform thin films with controlled thickness. bohrium.comfrontiersin.org It is recognized for its ability to rapidly generate films with limited aggregation. frontiersin.org The process involves dispensing a precursor solution onto the center of a substrate, which is then spun at high speed. Centrifugal force spreads the solution evenly across the substrate, and the solvent evaporates to form the film.

For CuI film fabrication, CuI powder is typically dissolved in a suitable solvent like acetonitrile or dipropyl sulfide. frontiersin.orgmdpi.com For example, a solution of CuI in acetonitrile can be spin-coated at speeds around 3,000 rpm for 20-60 seconds. frontiersin.orgmdpi.com The process is often repeated multiple times to achieve the desired film thickness. frontiersin.org Following deposition, the films are typically annealed in air to evaporate the solvent and improve crystallinity. mdpi.com Spin coating has been successfully used to fabricate CuI films for applications in thin-film transistors (TFTs) and solar cells. researchgate.netmdpi.com The electrical properties of spin-coated films, such as resistivity and carrier concentration, are influenced by annealing conditions. researchgate.net

A hybrid method known as spray-spin coating combines both techniques, where the precursor solution is sprayed onto a rotating substrate. researchgate.netmdpi.com This can be used, for example, to create patterned films of doped CuI. mdpi.com

Table 2: Representative Spin Coating Parameters for CuI Films

Precursor Solution	Spin Speed & Duration	Annealing Conditions	Resulting Film Properties
0.10 g CuI in 10 mL acetonitrile frontiersin.org	3,000 rpm for 20 s frontiersin.org	61°C to evaporate solvent frontiersin.org	Uniform thin film
CuI in dipropyl sulfide mdpi.com	1,200 rpm for 60 s mdpi.com	Annealed in ambient air for 1 h mdpi.com	120 nm thickness, p-type conductivity mdpi.com
CuI in acetonitrile researchgate.net	Not specified	Annealed in air or Ar atmosphere researchgate.net	Resistivity: 0.3–5 Ω·cm, Carrier Conc.: 1x10¹⁸–1x10¹⁹ cm⁻³ researchgate.net

Green synthesis has emerged as an eco-friendly, rapid, and low-cost alternative for producing nanomaterials. biochim.ro This approach utilizes natural extracts, such as those from plants or fruits, which act as reducing and capping agents, controlling the growth and stabilization of nanoparticles. biochim.roresearchgate.net

A notable example is the synthesis of CuI nanostructures using sugar beet juice. biochim.roresearchgate.net In this method, sugar beet juice, which contains anthocyanin molecules, serves as both the reductant and a capping agent. biochim.ro The synthesis is performed at room temperature. Typically, a specific volume of sugar beet juice is added to a copper sulfate (CuSO₄) solution, followed by the dropwise addition of a potassium iodide (KI) solution under stirring. biochim.roscispace.com The morphology and size of the resulting CuI nanostructures can be controlled by varying the amount of sugar beet juice used. biochim.ro For instance, using 10 mL of the juice has been shown to produce triangular-like nanostructures. biochim.roresearchgate.net X-ray diffraction (XRD) analysis confirms the formation of pure cubic phase (γ-CuI) nanocrystals. biochim.roresearchgate.net This green route avoids the use of toxic chemicals and complex procedures, aligning with the principles of sustainable chemistry. biochim.ro Besides sugar beet juice, pomegranate juice has also been used in a similar fashion. researchgate.netplantarchives.org

Co-precipitation is a chemical synthesis technique used for preparing CuI. researchgate.netscispace.com It involves the simultaneous precipitation of a substance along with other compounds from a solution. This method is effective for synthesizing nanoparticles by dissolving the precursor salts in a solvent and then inducing precipitation by adding a precipitating agent.

While detailed procedures specifically for CuI nanoparticle synthesis via co-precipitation are often integrated into broader descriptions, the general principle applies. researchgate.netscispace.com The process typically involves reacting a soluble copper(II) salt, such as copper sulfate (CuSO₄), with an iodide source, like potassium iodide (KI), in a solution. nih.gov The iodide ion serves a dual role, acting as both a precipitating agent and a reducing agent to convert Cu²⁺ to Cu⁺, which then precipitates as CuI. The process is similar to selective precipitation used in hydrometallurgy. acs.org The control of parameters like precursor concentration, temperature, pH, and the use of capping agents is crucial for managing the size and morphology of the resulting nanoparticles. nih.gov

One-pot synthesis offers a streamlined and efficient route to produce composite materials in a single reaction vessel, minimizing waste and simplifying procedures. mdpi.comleibniz-inm.de This approach has been successfully applied to fabricate functional this compound-polypyrrole (CuI-PPy) nanocomposites. mdpi.comresearchgate.net

This novel synthesis allows for the formation of nanodimensional hybrid structures where the fabrication process is controlled in a time- and concentration-dependent manner. mdpi.comresearchgate.net In a typical one-pot procedure, the synthesis of CuI occurs through rapid chemical redox reactions between copper(II) and iodide anions in an aqueous or ethanol-containing solution, while the polymerization of pyrrole (B145914) (Py) also takes place. mdpi.com The impact of experimental conditions, such as the duration of the synthesis, the sequence of adding components (e.g., CuSO₄, KI, Py), and reagent concentrations, is evaluated to control the structure and yield of the final composite. mdpi.comresearchgate.net This method can produce composites where the amount of marshite (γ-CuI) ranges from 60 to 90 wt.%. mdpi.comresearchgate.net The resulting CuI nanoparticles are distributed within the polypyrrole matrix, which can help protect the catalytically active CuI from oxidation. mdpi.com This synthesis is considered innovative and meets the requirements of Green Chemistry. mdpi.com

Co-precipitation Methods for Nanoparticle Synthesis

Dry Deposition Techniques

Dry deposition techniques are carried out in a vacuum, which minimizes impurities and allows for the growth of uniform and reproducible films. mdpi.com These methods are crucial for creating high-purity CuI for advanced applications.

Molecular beam epitaxy (MBE) has emerged as a superior method for fabricating high-quality single-crystal CuI thin films. aip.orgaip.org This technique allows for the epitaxial growth of large-scale and atomically flat iodide thin films by using metal iodide compounds as evaporation sources. researchgate.netresearchgate.net Researchers have successfully grown CuI films on various substrates, including Al₂O₃ and InAs, demonstrating the versatility of MBE. aip.orgresearchgate.net

A key innovation in MBE growth of CuI is the use of a low-temperature buffer layer. aip.org By depositing a thin (e.g., 2 nm) CuI buffer layer at a lower temperature (e.g., 160 °C) before the main growth at a higher temperature (up to 240 °C), a significant improvement in crystallinity is achieved. aip.org This process results in films with sharp x-ray diffraction (XRD) peaks and a step-and-terrace surface structure, indicative of high crystalline quality. aip.org Furthermore, these high-quality films exhibit more intense free exciton (B1674681) emission in photoluminescence spectra, suggesting a reduction in defects. aip.orgresearchgate.net

When grown on nearly lattice-matched InAs substrates, MBE can produce pseudomorphic CuI films with high lattice coherence and atomic-level flatness. aps.org These films exhibit sharp exciton profiles in both reflectance and photoluminescence spectra over a wide range of temperatures. aps.org The crystalline structure of CuI grown by MBE is typically the γ-CuI single phase with a (111) orientation. aip.org

MBE Growth Parameters and Resulting Film Properties
Substrate	Al₂O₃ (001), InAs (111), (110), (001) aip.orgaps.org
Buffer Layer Temperature	160 °C aip.org
Main Growth Temperature	Up to 240 °C aip.org
Resulting Film Thickness	~100-150 nm aip.orgaps.org
Crystalline Phase	γ-CuI (111) orientation aip.org
Key Feature	Use of low-temperature buffer layer enhances crystallinity aip.org
Carrier Density	~10¹⁸ cm⁻³ aip.org
Mobility	~10 cm²/V s aip.org

Thermal evaporation is a widely used physical vapor deposition (PVD) technique for producing CuI thin films. mdpi.com This method offers benefits such as minimal pollution, operational simplicity, and suitability for large-scale production. mdpi.com It involves heating CuI powder in a vacuum chamber, causing it to sublimate and then deposit onto a substrate. researchgate.netcambridge.org The substrate temperature during deposition is a critical parameter that influences the structural, morphological, optical, and electrical properties of the resulting film. researchgate.net

Studies have shown that varying the substrate temperature from room temperature up to 230 °C can significantly affect the grain size, shape, and surface roughness of the CuI film. researchgate.net For instance, films synthesized at 130 °C on silicon substrates have demonstrated high mobility of 83.12 cm² V⁻¹ s⁻¹ with a carrier concentration of 10¹⁹ cm⁻³. researchgate.net The thickness of the film also plays a crucial role; as film thickness increases, the crystallite size tends to increase while dislocation density decreases, indicating an improvement in the crystallographic microstructure. cambridge.org Thermally evaporated CuI films typically exhibit a strong orientation towards (111) growth and can achieve an average optical transmittance of around 70% in the visible region. cambridge.org

A variation of this technique involves first depositing a layer of copper (Cu) and then converting it to CuI through a gas-solid phase transformation by exposing it to iodine vapor. mdpi.com This method has been successfully used in the fabrication of perovskite solar cells. mdpi.com

Thermal Evaporation Parameters and Film Characteristics
Deposition Method	Horizontal Thermal Evaporation researchgate.net
Substrate	Silicon (Si) researchgate.net
Substrate Temperature Range	Room Temperature (RT) to 230 °C researchgate.net
Optimal Synthesis Temperature (for high mobility)	130 °C researchgate.net
Resulting Mobility at 130 °C	83.12 cm² V⁻¹ s⁻¹ researchgate.net
Resulting Carrier Concentration at 130 °C	10¹⁹ cm⁻³ researchgate.net
Film Orientation	High (111) orientation cambridge.org
Optical Transmittance (Visible Region)	~70% cambridge.org

The Successive Ionic Layer Adsorption and Reaction (SILAR) technique is a solution-based method for depositing thin films at room temperature and ambient pressure. mdpi.comdiva-portal.org This method involves the sequential immersion of a substrate into cationic and anionic precursor solutions, with a rinsing step in between to remove excess ions. researchgate.net For CuI synthesis, a cationic precursor solution containing a copper complex is used, followed by an anionic precursor solution containing an iodide source. mdpi.comresearchgate.net

A typical SILAR process for CuI involves a cationic bath of copper sulfate (CuSO₄) mixed with sodium thiosulfate (Na₂S₂O₃), which acts as a reducing and complexing agent to form Cu(I) ions. mdpi.com The anionic bath is typically a solution of potassium iodide (KI). mdpi.comresearchgate.net The substrate is first immersed in the cationic solution, where copper ions are adsorbed, then rinsed with distilled water, and subsequently immersed in the anionic solution for the reaction to form CuI. researchgate.net This cycle is repeated to achieve the desired film thickness. researchgate.net

The properties of the SILAR-deposited CuI films, such as homogeneity and thickness, are influenced by factors like the molar ratio of the precursors, the duration of each immersion and rinsing step, and the nature of the substrate. mdpi.com For example, CuI films deposited on FTO (fluorine-doped tin oxide) substrates tend to have more uniform surface coverage and lower roughness compared to those on glass. mdpi.com SILAR has been used to produce nanocrystalline γ-phase CuI films with a zinc-blende structure. mdpi.comresearchgate.net

SILAR Deposition Parameters for CuI Thin Films
Deposition Temperature	Room Temperature capes.gov.br
Cationic Precursor	0.1 M CuSO₄ + 0.1 M Na₂S₂O₃ researchgate.net
Anionic Precursor	0.025 M KI researchgate.net
Immersion Time (Cationic)	5 s researchgate.net
Rinsing Time (Distilled Water)	5 s researchgate.net
Immersion Time (Anionic)	20 s researchgate.net
Resulting Crystal Structure	Face-centered cubic (γ-CuI) capes.gov.br
Optical Band Gap	2.88 eV - 3.0 eV researchgate.netcapes.gov.br

Thermal Evaporation Methods

Nanostructure and Thin Film Engineering

The performance of CuI in electronic devices is highly dependent on its structural and electrical properties. Therefore, significant research has focused on engineering the nanostructure and thin films of CuI to control its surface morphology, crystallinity, and carrier concentration.

The surface morphology and crystallinity of CuI thin films are critical parameters that influence device performance. mdpi.com Various deposition parameters can be precisely controlled to tailor these properties. For instance, in spin-coating, the choice of solvent, solution concentration, annealing temperature, and rotation speed all play a significant role in determining the morphology and thickness of the film. mdpi.com Similarly, in chemical bath deposition, the pH, deposition rate, and bath temperature are key factors. mdpi.com

The substrate also has a notable effect on the film's characteristics. CuI films grown on FTO substrates by the SILAR method show lower surface roughness and more uniform coverage compared to those on glass. mdpi.com In thermal evaporation, increasing the film thickness leads to larger grain sizes and improved crystallographic microstructure. cambridge.org Pulsed laser deposition (PLD) studies have shown that increasing the substrate temperature during growth significantly improves the crystallinity of the CuI films. aip.org

Recent work has demonstrated that heteroepitaxial growth of CuI on lattice-matched substrates like InAs via MBE can produce atomically flat, single-crystalline films without domain structures. researchgate.netaps.org This level of control over crystallinity and morphology is crucial for advanced electronic applications.

Factors Influencing CuI Morphology and Crystallinity
Deposition Technique	Spin-coating, Chemical Bath Deposition, SILAR, Thermal Evaporation, PLD, MBE mdpi.comresearchgate.netcambridge.orgaip.org
Key Parameters (Technique Dependent)	Solvent, concentration, annealing temperature, rotation speed, pH, deposition rate, bath temperature, substrate temperature, film thickness mdpi.comcambridge.orgaip.org
Substrate Choice	Glass, FTO, Copper, InAs mdpi.comresearchgate.netcapes.gov.br
Effect of Increased Film Thickness (Thermal Evaporation)	Increased crystallite size, decreased dislocation density, larger grains cambridge.org
Effect of Increased Growth Temperature (PLD)	Significant improvement in crystallinity aip.org
Advanced Technique for Optimal Control	Molecular Beam Epitaxy (MBE) on lattice-matched substrates researchgate.netaps.org

The p-type conductivity of CuI is primarily attributed to the presence of copper vacancies (V_Cu). oaepublish.com Therefore, controlling the concentration of these vacancies is a key strategy for optimizing the carrier concentration. The carrier concentration in CuI can be tuned over a wide range, typically from 10¹⁷ to 10¹⁹ cm⁻³. oaepublish.com

Several methods are employed to control the carrier concentration. Doping with foreign elements is a common approach. For example, bromine (Br) doping, achieved by using a mixture of CuBr and CuI salts, can help reduce the carrier concentration because CuBr has a higher copper vacancy formation energy than CuI. oaepublish.com Sulfur (S) doping via liquid iodination has been shown to significantly enhance electrical conductivity. researchgate.net

Annealing conditions also play a crucial role. Thermal annealing in different atmospheres (e.g., air or vacuum) and at various temperatures can alter the iodine vacancy states and, consequently, the carrier concentration. researchgate.net Ion implantation is another powerful technique for modifying the carrier concentration by introducing point defects with a high degree of control. wgtn.ac.nz This method can decouple the Seebeck coefficient and electrical conductivity by changing the scattering mechanism. researchgate.net Computational studies suggest that intrinsic copper vacancies can lead to a carrier concentration of up to 2 x 10¹⁹ cm⁻³. oaepublish.com

Methods for Optimizing Carrier Concentration in CuI
Intrinsic Doping	Control of copper vacancies (V_Cu) oaepublish.com
Extrinsic Doping	Introduction of foreign elements (e.g., Br, S) oaepublish.comresearchgate.net
Annealing	Thermal treatment in controlled atmospheres (air, vacuum) researchgate.net
Ion Implantation	Introduction of point defects (e.g., Ne, Ar, Xe) researchgate.netwgtn.ac.nz
Typical Carrier Concentration Range	10¹⁶ cm⁻³ to 10²⁰ cm⁻³ aip.org
Effect of Br-doping	Reduction of carrier concentration oaepublish.com
Effect of S-doping	Enhancement of electrical conductivity researchgate.net
Effect of Ion Implantation	Decoupling of Seebeck coefficient and electrical conductivity researchgate.net

Fabrication of Atomically Flat, Single-Crystalline Films

The fabrication of high-quality this compound (CuI) thin films is crucial for its application in advanced electronic and optoelectronic devices. While various methods such as solution processing, sputtering, and thermal evaporation have been employed, they often result in polycrystalline films with high defect densities and rough surfaces. oaepublish.com A significant advancement in producing superior films is the use of molecular beam epitaxy (MBE). oaepublish.comacs.org

MBE allows for the growth of single-crystal thin films with atomically smooth surfaces and interfaces. acs.org This technique facilitates the deposition of material in an atomic layer-by-layer fashion under ultra-high vacuum, providing precise control over the growth process. acs.org Researchers have successfully demonstrated that CuI films grown by MBE exhibit substantially higher crystallinity compared to those made by other methods. oaepublish.com These films can be fabricated as defect-free, single-crystal layers, presenting an atomically flat morphology. mdpi.com

Characterization techniques such as X-ray diffraction (XRD) and atomic force microscopy (AFM) are used to confirm the quality of these films. XRD analysis reveals the pseudomorphic structures of the films, where the in-plane lattices are locked to the substrate, indicating coherent epitaxial growth without strain relaxation. oaepublish.com AFM images show atomically flat surfaces with distinct step-and-terrace structures, confirming the high quality of the single-crystalline films. oaepublish.com

Growth on Specific Substrates (e.g., Indium Arsenide)

The choice of substrate is a critical factor in achieving high-quality epitaxial growth of CuI films. Indium arsenide (InAs) has been identified as a particularly suitable substrate due to its excellent lattice matching with CuI. oaepublish.commdpi.com The lattice mismatch between CuI and InAs is only about 0.1% at room temperature, which facilitates coherent epitaxial strain and leads to exceptionally high crystallinity in the grown films. oaepublish.com

When CuI is grown on InAs (111) substrates using MBE, the resulting films are atomically flat and single-crystalline, without any domain structure. oaepublish.com The growth orientation of the CuI film can be controlled by the orientation of the InAs substrate; films have been successfully grown on (111), (110), and (001) planes of InAs. oaepublish.com This control over crystallographic orientation is important as it influences the electronic states of the film. oaepublish.com

To overcome the high volatility of CuI during the MBE process, which can lead to evaporation rather than film deposition, a two-step growth process has been developed. This method involves starting the growth at a lower temperature and then increasing it, which has proven effective for fabricating high-quality films. mdpi.com The combination of a well-matched substrate like InAs and an advanced deposition technique like MBE is key to producing single-crystalline CuI films with superior structural and electronic properties. oaepublish.commdpi.com

Engineering Nanocrystalline Structures

Beyond single-crystalline films, the engineering of nanocrystalline CuI structures offers another avenue to tailor its properties for specific applications. One effective method for creating nanostructured films is glancing angle deposition (GLAD). researchgate.netresearchgate.net In this technique, the deposition angle is increased significantly (e.g., above 45°), which leads to the formation of nanocrystal structures like nanopillars. researchgate.net For instance, patterning CuI nanocrystals on indium tin oxide (ITO) using GLAD has been shown to improve the efficiency of organic photovoltaic cells by creating a larger interface area and enhancing light absorption. researchgate.net

Green synthesis methods have also been explored for preparing CuI nanostructures. One such method uses sugar beet juice as a reducing and capping agent, which allows for control over the particle size. semanticscholar.org X-ray diffraction (XRD) and scanning electron microscopy (SEM) analyses of these nanostructures have confirmed their pure cubic structure and revealed morphological transformations from triangular shapes to nanosheets depending on the concentration of the beet juice. semanticscholar.org The average crystallite size was found to decrease with an increasing concentration of the juice. semanticscholar.org

Another approach involves a polyethylene (B3416737) glycol (PEG)-assisted aqueous solution route at room temperature to fabricate single-crystalline CuI nanosheets with thicknesses of 60-80 nm and in-plane sizes of several micrometers. researchgate.net These nanocrystalline materials can exhibit different properties compared to their bulk counterparts. For example, CuI nanoparticles used as a hole transport layer (HTL) in polymer solar cells led to improved power conversion efficiency and stability. rsc.org

Material Design Concepts

Doping and Alloying Approaches (e.g., Br-doped CuI)

Doping and alloying are effective strategies for modulating the electrical and optical properties of this compound to meet the requirements of various electronic devices. oaepublish.comnih.gov The intrinsic p-type conductivity of CuI, often attributed to copper vacancies, can be precisely controlled through the introduction of dopants. nih.govd-nb.info

Alloying CuI with copper bromide (CuBr) to form CuBrₓI₁₋ₓ has been shown to be an effective way to reduce carrier concentration. oaepublish.com CuBr has a higher formation energy for copper vacancies than CuI. oaepublish.com Consequently, increasing the bromine (Br) content in the alloy can tune the carrier concentration from 10¹⁷ to 10²⁰ cm⁻³. oaepublish.com However, this comes at the cost of reduced hole mobility, as the narrower band dispersion of the bromide 4p orbital compared to the iodine 5p orbital results in smaller orbital overlap. oaepublish.com First-principles calculations have shown that doping with non-metal elements like fluorine (F), chlorine (Cl), and bromine (Br) at the iodine site decreases the band gap of γ-CuI. researchgate.netsemanticscholar.orgresearchgate.netrsc.org

Various other elements have been investigated as dopants. A comprehensive study examining 64 elements identified sulfur (S) and selenium (Se) as promising p-type dopants that can significantly increase carrier concentration by substituting iodine atoms. oaepublish.comd-nb.info Doping with elements like zinc (Zn) has also been shown to improve the performance and stability of CuI-based thin-film transistors (TFTs) by reducing iodine vacancy generation. oaepublish.comresearchgate.net

Table 1: Effects of Doping/Alloying on CuI Properties

Dopant/Alloy	Method	Key Findings	Reference
Bromine (Br)	Inkjet Printing	Forms CuBrₓI₁₋ₓ alloys; reduces carrier concentration but also lowers mobility.	oaepublish.com
Bromine (Br)	First-principles calculation	Decreases the band gap of γ-CuI.	semanticscholar.orgresearchgate.netrsc.org
Selenium (Se)	Pulsed Laser Deposition	Acts as an acceptor dopant; provides stable electrical properties and modifiable carrier densities.	d-nb.info
Zinc (Zn)	Solution Process	Improves TFT performance and stability by reducing iodine vacancies.	oaepublish.com

| Tin (Sn) | SILAR Method | Affects crystallite size and micro-strain; modifies optical and structural properties. | researchgate.net |

Surface/Interface Engineering for Phase Stabilization (e.g., 2D β-CuI)

This compound exists in several crystalline phases, with the zincblende (γ-CuI) phase being stable under ambient conditions. nih.gov The wurtzite (β-CuI) phase is typically stable only in a narrow high-temperature range (645–675 K). nih.govarxiv.org However, the β-phase is predicted to have unique and desirable properties, including low thermal conductivity and a wider direct bandgap, making it a promising material for 2D applications. arxiv.orgarxiv.org

Recent research has demonstrated that surface and interface engineering can be used to stabilize the β-CuI phase at room temperature. arxiv.orgresearchgate.net Theoretical studies have suggested that β-CuI can be stabilized through methods like forming heterojunctions in a graphene-confined environment. arxiv.orgresearchgate.net Experimental work has confirmed that isolated, two-dimensional (2D) single crystals of β-CuI can exist stably under ambient conditions. arxiv.org This was achieved through phase transformation and liquid-phase exfoliation from γ-CuI, resulting in 2D β-CuI monolayers with a thickness of about 1 nm. acs.org

Theoretical calculations support these findings, indicating that monolayer β-CuI is both dynamically and thermally stable at 300 K and possesses a low exfoliation energy. arxiv.orgacs.org This stabilized 2D β-CuI has a predicted ultrawide direct bandgap of 3.66 eV. arxiv.org These findings challenge the traditional view of β-CuI as solely a high-temperature phase and open up possibilities for its application in next-generation transparent electronics and 2D ultra-wide bandgap semiconductors. arxiv.orgacs.org

Hybrid Organic-Inorganic Copper(I) Iodide Materials

Hybrid organic-inorganic materials based on copper(I) iodide represent a versatile class of compounds with tunable properties and significant potential for applications in optoelectronics, such as light-emitting devices. mdpi.comresearchgate.netingentaconnect.com These materials combine the desirable properties of inorganic semiconductors with the flexibility and processability of organic components. mdpi.comrug.nl

The synthesis of these hybrids often involves solution-based methods, such as slow diffusion, which allows for the formation of single crystals at room temperature. acs.orgrutgers.edu The resulting structures can vary from zero-dimensional (0D) molecular clusters to one-dimensional (1D) chains and two-dimensional (2D) networks. acs.orgresearchgate.netacs.org For example, 2D hybrid semiconductors with the general formula 2D-CuI(L)₀.₅ have been synthesized, where 1D copper iodide staircase chains are interconnected by bidentate nitrogen-containing organic ligands (L). acs.orgrutgers.eduacs.orgescholarship.org

A key feature of these hybrid materials is the tunability of their photoluminescent (PL) properties. acs.orgresearchgate.netingentaconnect.com By carefully selecting the organic ligand, the emission color can be systematically adjusted across the visible spectrum, from cyan to yellow and red, with high internal quantum yields. researchgate.netingentaconnect.com This tunability is achieved by modifying the lowest unoccupied molecular orbital (LUMO) energies of the organic ligands. acs.orgingentaconnect.com Furthermore, some of these hybrid structures exhibit p-type conductivity with respectable Hall mobilities, making them promising candidates for emissive layers in light-emitting diodes (LEDs). acs.org The combination of strong luminescence, good charge transport, and solution processability makes hybrid CuI materials a compelling alternative to traditional rare-earth-based phosphors. ingentaconnect.comosti.gov

Table 2: Examples of Hybrid Organic-Inorganic CuI Materials

Compound Formula	Dimensionality	Synthesis Method	Key Properties	Reference
1D-Cu₂I₂(bpoe)₂	1D Chain	-	Photoluminescent, thermally stable up to 260 °C.	ingentaconnect.com
1D-Cu₂I₂(bbtpe-m)₂	1D Chain	-	Emission color from cyan to yellow with high quantum yield.	ingentaconnect.com
2D-CuI(L)₀.₅	2D Network	Slow Diffusion	Systematically tunable photoluminescence by varying organic ligand (L).	acs.orgacs.org
2D-CuI(pm)₀.₅	2D Network	Slow Diffusion	p-type conductivity with Hall mobility of ~1 cm² V⁻¹ s⁻¹.	acs.orgrutgers.edu

| 0D-Cu₂I₂(L)₄ | 0D Cluster | - | Emission from green to red; tunable by ligand selection. | researchgate.net |

Nanocomposite Formation (e.g., CuI-Polypyrrole)

The integration of this compound into polymer matrices to form nanocomposites represents a significant advancement in materials science. These hybrid materials leverage the properties of both the inorganic filler (CuI) and the organic polymer, leading to enhanced functionalities. A notable example is the this compound-polypyrrole (CuI-Ppy) nanocomposite, which combines the semiconducting properties of CuI with the conductivity and processability of polypyrrole. researchgate.netrsc.org

Research has focused on developing straightforward and controllable methods for creating these hybrid structures. researchgate.netbsz-bw.de A novel one-pot chemical synthesis has been successfully developed for fabricating CuI-Ppy composites. dntb.gov.uamdpi.com This approach allows for the formation of nanodimensional metal salt/polymer hybrid structures in a manner that is highly dependent on time and reagent concentration. researchgate.netbsz-bw.de The synthesis process is considered innovative and aligns with the principles of Green Chemistry. researchgate.netbsz-bw.demdpi.com

The formation of the CuI-Ppy composite from a multicomponent solution containing copper (II) ions, iodide anions (or molecular iodine), and the pyrrole monomer can be achieved through two sequential synthetic routes. mdpi.com This method provides excellent control over the final product's characteristics. researchgate.netbsz-bw.de For instance, the amount of marshite (γ-CuI) within the hybrid composite can be precisely controlled, ranging from 60 to 90 wt.%, by adjusting the synthesis conditions. researchgate.netbsz-bw.demdpi.com Key experimental variables that influence the structure, dimensionality, and yield of the end-product include the duration of the synthesis, the sequence of component addition, and the concentrations of the initial reagents. researchgate.netbsz-bw.demdpi.com This controlled synthesis allows for the formation of nano-sized CuI particles effectively distributed within the polypyrrole matrix. bsz-bw.de

The resulting CuI-Ppy nanocomposites exhibit high morphological stability and reproducibility. researchgate.netbsz-bw.demdpi.com Characterization studies using scanning electron microscopy (SEM) and transmission electron microscopy (TEM) have confirmed the nanodimensional nature of these hybrid materials. researchgate.net

The electrochemical properties of these composites have been verified through cyclic voltammetry. researchgate.netbsz-bw.demdpi.com The stability of the CuI-Ppy composite when deposited on an electrode is notably influenced by the applied anodic limit. mdpi.com In comparative studies, the electrochemical response from the hybrid composite demonstrated greater stability from cycle to cycle in oxygen-containing solutions than pure CuI. mdpi.com Specifically, the backward anodic peak current of pure CuI decreased by approximately 10% with each cycle, whereas the CuI-Ppy composite showed only a 4% decrease, indicating enhanced stability. mdpi.com

The research findings highlight the potential of these nanocomposites for applications such as biosensor development. researchgate.netbsz-bw.demdpi.com

Interactive Data Table: Impact of Synthesis Conditions on CuI-Ppy Nanocomposite Properties

The following table summarizes research findings on how varying experimental conditions during the one-pot synthesis method affects the final properties of the CuI-Polypyrrole nanocomposite. researchgate.net

Sample ID	Pyrrole Conc. (mM)	CuSO₄ Conc. (mM)	KI Conc. (mM)	Synthesis Duration (h)	Resulting CuI Content (wt.%)	Product Yield (%)
Sample 1	5	1.5	3	3.5	~70	~85
Sample 2	10	1.5	3	3.5	~65	~90
Sample 3	10	0.75	3	5.5	~80	~75
Sample 4	10	1.5	6	5.5	~90	~95

Applications of Cuprous Iodide in Advanced Materials and Devices

Optoelectronic Devices and Transparent Electronics

Cuprous iodide has garnered considerable attention for its use in optoelectronic devices and transparent electronics. oaepublish.com Its inherent characteristics, such as a wide bandgap and p-type conductivity, make it a suitable candidate for various applications in this field. oaepublish.comfrontiersin.org

This compound is a promising transparent p-type semiconductor, a class of materials that has been challenging to develop compared to their n-type counterparts. oaepublish.com While n-type metal oxide semiconductors like zinc oxide (ZnO), indium oxide (In2O3), and tin oxide (SnO2) are well-established, p-type oxides have often suffered from low transparency and poor electrical performance. oaepublish.com CuI overcomes these limitations with its excellent optical transparency, high hole mobility, and good electrical conductivity. oaepublish.com The wide direct bandgap of CuI, approximately 3.1 eV at room temperature, allows for high transparency in the visible spectrum. pnas.org

Researchers have developed various methods to fabricate CuI thin films, including reactive sputtering and pulsed laser deposition, to create highly conductive and transparent layers. pnas.orgaip.org These films have demonstrated record-high conductivity for a p-type transparent conducting material, significantly improving the figure of merit, which is a measure of a transparent conductor's performance. pnas.org The p-type conductivity in CuI is attributed to the presence of copper vacancies. pnas.org Ab initio molecular dynamics calculations have shown that amorphous CuI consists of a random tetrahedrally bonded network and possesses a low hole effective mass, similar to its crystalline form. aps.org

Table 1: Comparison of Properties of p-type Transparent Semiconductors

Material	Hole Mobility (cm²/Vs)	Transparency (%)
This compound (CuI)	>40 (bulk)	>80
Copper(I) Oxide (Cu₂O)	~1-100	~60
Tin(II) Oxide (SnO)	~1-10	~70
Nickel(II) Oxide (NiO)	~0.1-1	~80

This table presents a general comparison, and specific values can vary depending on the fabrication method and film quality.

The incorporation of a thin CuI film as a hole injection layer has been shown to lower the operating voltage of OLEDs. researchgate.net For instance, devices with a CuI-doped hole injection layer exhibited a significantly lower operating voltage for achieving high brightness levels compared to devices without it. researchgate.net Furthermore, nanocrystalline CuI has been demonstrated to enable high-efficiency OLEDs. dntb.gov.ua The use of CuI in the charge generation layer of tandem OLEDs has also been shown to result in high charge generation efficiency. tandfonline.com Two-dimensional copper iodide-based hybrid semiconductors are also being explored as a new type of emissive layer for LED devices. rutgers.edu

The ability of this compound to absorb light in the UV to visible range makes it a suitable material for photodetectors and other light-sensing applications. frontiersin.orgnanorh.com CuI-based photodetectors can convert light into an electrical signal, a fundamental process in various sensing technologies. nanorh.com Researchers have fabricated flexible UV photodetectors using p-type CuI thin films on substrates like polyimide, demonstrating good performance and mechanical durability. mdpi.com

These photodetectors often utilize a metal-semiconductor-metal (MSM) structure. mdpi.com The performance of CuI-based photodetectors can be further enhanced by doping or by creating heterojunctions with other materials. For example, zinc-doped CuI (CuI:Zn) has shown improved optoelectronic performance in flexible photodetectors. mdpi.com Additionally, heterojunctions of CuI with materials like silicon have been developed to create photodiodes with specific light detection capabilities. mdpi.com

This compound is a promising material for the fabrication of p-channel thin-film transistors (TFTs), which are essential components in modern electronics. eepower.com The development of high-quality p-type semiconductors like CuI is crucial for creating low-power complementary metal-oxide-semiconductor (CMOS) thin-film electronics. aip.org CuI-based TFTs have demonstrated high hole mobility, which is a key performance metric for transistors. eepower.com

Scientists have developed methods to produce printed p-channel TFTs using CuI at room temperature, offering a cost-effective and energy-efficient fabrication route. eepower.com One of the challenges in using CuI for TFTs has been its high intrinsic hole concentration, which can lead to uncontrollable conductivity. eepower.com However, researchers have found that by controlling the thickness of the CuI film, they can manage its conductivity and fabricate TFTs with desirable switching characteristics. eepower.com The use of high-κ dielectrics has also been shown to improve the electrical performance of CuI TFTs, leading to lower operating voltages and higher on/off current ratios. researchgate.net

Table 2: Performance of Solution-Processed this compound TFTs

Dielectric	Mobility (cm²/Vs)	On/Off Ratio
SiO₂	1.86 ± 1.6	10-100
Chitosan	up to 60	>10³

Data sourced from various research findings and may vary based on specific fabrication conditions. researchgate.netmdpi.com

This compound is well-suited for creating bipolar diodes and heterojunction diodes due to its compatibility with various n-type semiconductors, particularly metal oxides like zinc oxide (ZnO). oaepublish.compnas.org The combination of p-type CuI with an n-type material forms a p-n junction, which is the fundamental building block of many electronic devices.

A notable example is the n-ZnO/p-CuI heterojunction diode, which has demonstrated high rectification ratios, meaning it allows current to flow much more easily in one direction than the other. oaepublish.com Researchers have reported rectification ratios as high as 2 x 10⁹ for these diodes, indicating excellent performance. oaepublish.com The quality of the interface between the n-type and p-type materials is crucial for the diode's performance, and techniques like heteroepitaxial growth at room temperature have been employed to improve the crystallinity and enhance the rectification properties. oaepublish.com Other heterojunctions, such as those with n-type BaSnO₃₋δ and n-type amorphous indium gallium zinc oxide (a-IGZO), have also been fabricated, showcasing the versatility of CuI in creating high-performance diodes. oaepublish.com

Recent research has demonstrated the potential of this compound in the field of lasers. Lasing, or light amplification by stimulated emission of radiation, has been observed in CuI microstructures, specifically in microwires. grafiati.comqucosa.de These microwires, synthesized through a vapor-phase transport growth method, exhibit low defect concentrations and high optical quality. grafiati.com

The lasing phenomenon in these CuI microwires is attributed to the formation of whispering-gallery modes, where light is confined within the microstructure and amplified. grafiati.com This has been demonstrated under both femtosecond and nanosecond optical excitation at cryogenic temperatures up to 200 K. grafiati.com The intrinsic p-type nature and remarkable optoelectronic properties of CuI, including a large exciton (B1674681) binding energy, contribute to its potential as a lasing material. researchgate.net Continuous-wave optically pumped lasing has also been reported in high-quality CuI epitaxial films, further highlighting its promise for the development of novel laser devices. researchgate.net

Scintillators for Radiation Detection and Imaging

This compound (CuI) and its derivatives are emerging as highly promising materials for scintillators, which are crucial components in the detection and imaging of ionizing radiation such as X-rays and gamma rays. researchgate.neteurekalert.org These materials function by converting high-energy radiation into low-energy photons in the ultraviolet-visible spectrum. eurekalert.orgnih.gov The key advantages of copper-iodide-based scintillators include their potential for high-resolution imaging, low-cost fabrication, and the use of more environmentally friendly materials compared to traditional heavy-metal-containing scintillators. researchgate.neteurekalert.org

Researchers have developed various forms of copper iodide-based scintillators, including those based on copper-iodine clusters. eurekalert.org These materials exhibit strong X-ray absorption capabilities due to the presence of heavy atoms. eurekalert.orgnih.gov The scintillation process involves the generation of excitons (electron-hole pairs) upon X-ray absorption, which then recombine radiatively to emit visible light. eurekalert.org

Recent advancements have led to the synthesis of novel copper iodide-based scintillators with exceptional performance. For instance, a zero-dimensional organic copper iodide, (18-crown-6)2Na2(H2O)3Cu4I6 (CNCI), has demonstrated a high X-ray absorption cross-section and a near-unity photoluminescence quantum yield (PLQY). acs.org This results in a high light yield of approximately 87,500 photons/MeV and a very low detection limit of 59.4 nGy/s. acs.org Another development involves layered organic-inorganic hybrid this compound single crystals, such as (C6H10N2)2Cu2I3(PO2)3, which exhibit a high scintillation light yield of 32,000 photons MeV−1 and a low detection limit of around 39 nGyair s−1. rsc.org

Furthermore, the creation of pixelated scintillator arrays using materials like CNCI on a silicon template has shown to significantly reduce light scattering and confine light, leading to a remarkably high spatial resolution of 24.8 lp/mm. acs.org Two-dimensional copper(I)-based cluster hybrids have achieved even higher spatial resolutions, with one example reporting an exceptional value of 108 lp/mm. rsc.org The development of copper iodide complex-loaded plastic scintillators is also an active area of research. researchgate.net

These findings highlight the immense potential of this compound and its compounds in developing next-generation, high-performance X-ray imaging technologies for applications in medical diagnostics, non-destructive testing, and security screening. researchgate.netacs.org

Scintillator Material	Light Yield (photons/MeV)	Detection Limit (nGy/s)	Spatial Resolution (lp/mm)
(18-crown-6)2Na2(H2O)3Cu4I6 (CNCI)	~87,500 - 109,000	59.4	24.8
(C6H10N2)2Cu2I3(PO2)3	32,000	~39	11.14
(CISDM)4[Cu4I8]·2H2O	~41,042	86.8	108
Cu4I6(L1)2 ink	~32,600	96.4	>30
Cu4I6(L2)2 ink	~30,500	102.1	>30

Photovoltaic Technologies (Solar Cells)

This compound has been extensively investigated as a promising and cost-effective hole transport material (HTM) for perovskite solar cells (PSCs). mdpi.comcalibrechem.com It serves as a viable alternative to the commonly used but expensive organic HTM, spiro-OMeTAD. mdpi.comcalibrechem.com CuI possesses several advantageous properties for this application, including high hole mobility, good chemical stability, high transparency, and ease of deposition. mdpi.comresearchgate.net

In the architecture of a PSC, the HTL plays a crucial role in efficiently extracting photogenerated holes from the perovskite absorber layer and transporting them to the electrode. calibrechem.com The high hole mobility of CuI, reported to be over 10^5 times higher than that of spiro-OMeTAD (43.9 cm²V⁻¹s⁻¹ for CuI versus ~2 x 10⁻⁴ cm²V⁻¹s⁻¹ for spiro-OMeTAD), minimizes electron-hole recombination and facilitates efficient charge extraction. mdpi.com This can lead to a higher short-circuit current density (JSC) in CuI-based devices compared to those using spiro-OMeTAD. mdpi.com

Studies have demonstrated the successful fabrication of efficient PSCs using CuI as the HTL. For instance, a solvent-free powder pressing method for incorporating a CuI layer has yielded a promising power conversion efficiency (PCE) of over 8.0%. mdpi.com In another study, a room-temperature, solution-processed CuI film used as the HTL in an inverted PSC resulted in an impressive PCE of 16.8%. rsc.org When used as an alternative to PEDOT:PSS in inverted planar heterojunction PSCs, a solution-processed CuI HTL achieved a PCE of 13.58%, slightly surpassing the 13.28% of the PEDOT:PSS-based device. rsc.org

HTL Material	PCE (%)	JSC (mA/cm²)	VOC (V)	FF
CuI (powder pressed)	8.1	>24	0.67	0.50
spiro-OMeTAD	>8.1	~22.4	>0.67	>0.50
CuI (solution-processed, inverted)	16.8	-	-	-
CuI (vs. PEDOT:PSS, inverted)	13.58	-	-	-
PEDOT:PSS	13.28	-	-	-

This compound has also been established as a key p-type semiconductor for use as a hole transporting material in solid-state dye-sensitized solar cells (ssDSSCs). researchgate.netjfn.ac.lk In this context, CuI replaces the liquid electrolyte found in traditional DSSCs, addressing issues such as leakage and volatility. researchgate.net The function of CuI in a DSSC is to accept the hole from the oxidized dye molecule and transport it to the counter electrode, thus completing the electrical circuit.

The effectiveness of CuI as an HTM in DSSCs is attributed to its high hole conductivity and a valence band energy level that aligns well with the highest occupied molecular orbital (HOMO) of many sensitizing dyes. This alignment facilitates efficient charge transfer. However, a significant challenge in fabricating CuI-based ssDSSCs is ensuring the complete filling of the nanoporous TiO₂ electrode with the CuI material. researchgate.net Various techniques, such as "solution casting" and electrodeposition, have been explored to optimize this pore-filling process. researchgate.net

Research has shown that the performance of ssDSSCs with CuI can be significantly influenced by the fabrication method and the use of additives. For example, the inclusion of triethylammonium (B8662869) thiocyanate (B1210189) (TAT) as a crystal growth inhibitor has led to efficiencies of over 5.0%. mdpi.com The use of specific organic dyes, like the alkyl-functionalized carbazole (B46965) dye MK-2, in conjunction with a CuI HTL has resulted in ssDSSCs with a power conversion efficiency of 3.33%. jfn.ac.lk In this case, the device exhibited an open-circuit voltage (VOC) of 0.496 V, a short-circuit current density (JSC) of 16.14 mAcm⁻², and a fill factor (FF) of 0.42. jfn.ac.lk

Device Structure	PCE (%)	JSC (mA/cm²)	VOC (V)	FF
FTO/TiO₂/MK-2 Dye/CuI/Au	3.33	16.14	0.496	0.42

This compound is being explored as a hole-transporting material (HTM) in cadmium sulfide (B99878)/cadmium telluride (CdS/CdTe) thin-film solar cells to address challenges associated with the back contact. mdpi.comresearchgate.net Conventionally, a copper (Cu) back contact is used, but the diffusion of Cu into the CdS/CdTe interface can degrade the device's stability and performance. mdpi.com CuI, with its wide band gap of approximately 3.1 eV and stable p-type conductivity, presents a promising alternative. mdpi.com

By replacing the Cu back contact with a thermally evaporated CuI layer, researchers have been able to fabricate more stable and efficient CdS/CdTe solar cells. mdpi.com The CuI layer acts as an effective HTL, facilitating the transport of holes from the p-type CdTe absorber layer to the back electrode. utoledo.edu X-ray photoelectron spectroscopy (XPS) analysis has confirmed that CuI provides good band alignment with CdTe, which is crucial for efficient charge transport. mdpi.comresearchgate.net The valence band offset between CuI and CdTe is small, around 0.08 eV, which eliminates the contact barrier and assists in hole transport. researchgate.net

The incorporation of a CuI HTL has led to significant improvements in the performance of CdS/CdTe solar cells. In one study, a device with a thermally evaporated CuI/Au back contact achieved a power conversion efficiency (PCE) of 6.92%, with a JSC of 21.98 mA/cm², a VOC of 0.64 V, and a fill factor (FF) of 0.49. mdpi.com Another study that optimized the thickness of the CuI layer reported a maximum efficiency of 14.5%. researchgate.net Furthermore, the use of CuI nanoparticles as an HTL in a bifacial CdTe solar cell with a transparent indium tin oxide (ITO) back contact yielded a PCE of 5.5% under back illumination, a significant improvement over the 1.0% efficiency of a device without the CuI layer. utoledo.edu

Device Structure	PCE (%)	JSC (mA/cm²)	VOC (V)	FF
CdS/CdTe/CuI/Au	6.92	21.98	0.64	0.49
CdS/CdTe/CuI (optimized)	14.5	-	-	-
CdS/CdTe/CuI NPs/ITO (back illum.)	5.5	12.0	-	-
CdS/CdTe/ITO (back illum.)	1.0	5.0	-	-

A significant challenge for the commercialization of perovskite solar cells (PSCs) is their long-term stability under operational conditions. calibrechem.com this compound has been shown to enhance the stability of PSCs, particularly when used as a hole transport layer (HTL) or as an interlayer. calibrechem.comperovskite-info.com One of the primary reasons for this improved stability is that CuI is a more stable inorganic material compared to the commonly used organic HTL, spiro-OMeTAD, which can be prone to degradation. calibrechem.com

The use of CuI can mitigate degradation pathways that affect PSC performance. For example, in inverted PSCs, the acidic and hygroscopic nature of the commonly used PEDOT:PSS HTL can cause degradation. rsc.org Replacing PEDOT:PSS with a hydrophobic CuI layer has been shown to improve the air stability of the devices. rsc.org

Furthermore, CuI can act as a passivation layer, reducing defects at the interface between the perovskite and the HTL. calibrechem.comperovskite-info.com Under illumination and heat, the perovskite material can release free iodine, which can harm the interface and reduce device performance and stability. perovskite-info.com An additional layer of CuI can effectively passivate surface defects, suppress ion migration, and protect the interface from degradation. calibrechem.commdpi.com This leads to a more stable device performance over time. Research has shown that incorporating a CuI interlayer can improve the stability of a PSC by an average of 40%. perovskite-info.com Similarly, in CdS/CdTe solar cells, replacing the traditional copper back contact with CuI has been shown to result in better stability by preventing copper diffusion. mdpi.comresearchgate.net

The use of this compound in solar cells offers several strategies to improve charge extraction and, consequently, power conversion efficiency. calibrechem.comnih.gov One of the most significant factors is the high hole mobility of CuI, which allows for the rapid and efficient extraction of photogenerated holes from the absorber layer before they can recombine with electrons. mdpi.commdpi.com This efficient charge extraction directly contributes to a higher short-circuit current density (JSC). mdpi.com

Stability Enhancement of Perovskite Solar Cells with CuI

Catalysis in Organic Synthesis

This compound (CuI) is a versatile and widely used catalyst in organic synthesis due to its low cost, low toxicity, and high efficiency in forming various chemical bonds.

This compound plays a crucial role as a catalyst or co-catalyst in several important cross-coupling reactions that form carbon-carbon (C-C) bonds. iitk.ac.inmdpi.com

Ullmann Reaction: The classic Ullmann reaction utilizes copper, often in the form of CuI, to couple two aryl halides, forming a symmetrical biaryl. iitk.ac.inorganic-chemistry.org This reaction typically requires high temperatures. organic-chemistry.org Modern variations, known as Ullmann-type reactions, are copper-catalyzed nucleophilic aromatic substitutions between various nucleophiles and aryl halides. organic-chemistry.org For instance, CuI has been used to synthesize diaryl ethers from aryl halides and phenols. researchgate.net The reaction mechanism is thought to involve the formation of an organocopper intermediate. wikipedia.org

Sonogashira Coupling: This reaction couples terminal alkynes with aryl or vinyl halides to produce arylalkynes and conjugated enynes. libretexts.org The conventional Sonogashira reaction is co-catalyzed by a palladium complex and a copper(I) salt, frequently CuI. libretexts.orgresearchgate.net The addition of CuI significantly accelerates the reaction. However, its presence can also lead to the formation of alkyne dimers as a side product. Consequently, copper-free Sonogashira protocols have also been developed. researchgate.net In some cases, CuI can be used as the primary catalyst, particularly with ligands like 1,4-diazabicyclo[2.2.2]octane (DABCO). researchgate.net

Heck-type Reactions: this compound is utilized as a catalyst in various Heck-type reactions. mdpi.com

Suzuki-Miyaura Coupling: While traditionally a palladium-catalyzed reaction, copper(I) catalysts, including CuI, have been developed for Suzuki-Miyaura couplings. mdpi.comrsc.orgorganic-chemistry.org These reactions couple arylboronic acids with aryl halides. rsc.orgosti.gov CuI-catalyzed versions can sometimes be performed under ligand-free conditions, particularly for aryl-heteroaryl and heteroaryl-heteroaryl couplings. organic-chemistry.org Research has shown that in aqueous solutions with CuI as a precatalyst, the active molecular catalyst is actually cuprous hydroxide (B78521) (Cu(OH)), which is formed from the leaching of copper(I) oxide nanoparticles. osti.govuky.edu

Table 1: Overview of CuI in Cross-Coupling Reactions

Reaction	Reactants	Product	Role of CuI
Ullmann Coupling	2 x Aryl Halide	Symmetrical Biaryl	Catalyst iitk.ac.inorganic-chemistry.org
Sonogashira Coupling	Terminal Alkyne + Aryl/Vinyl Halide	Arylalkyne/Conjugated Enyne	Co-catalyst with Palladium libretexts.org
Suzuki-Miyaura Coupling	Arylboronic Acid + Aryl Halide	Biaryl	Catalyst rsc.orgorganic-chemistry.org

This compound is a highly effective catalyst for the formation of carbon-heteroatom bonds, which are fundamental transformations in the synthesis of pharmaceuticals and materials.

C-N Bond Formation: CuI catalyzes the formation of carbon-nitrogen bonds, a key step in the synthesis of N-arylated compounds. This is often achieved through Ullmann-type coupling reactions. tandfonline.com For example, an efficient, ligand-free method for the C-N cross-coupling between aryl/heteroaryl halides and heteroaryl amines uses CuI as a catalyst in dimethyl sulfoxide (B87167) (DMSO). tandfonline.com Amino acids, such as L-proline and N-methylglycine, can act as promoters in CuI-catalyzed C-N bond formation between aryl halides and various amines or N-containing heterocycles, often allowing for milder reaction conditions. nih.gov The use of diamine ligands with a CuI catalyst has also been shown to be effective for the N-arylation of various nitrogen-containing compounds in water. researchgate.net

C-O Bond Formation: CuI is instrumental in Ullmann-type condensations for the synthesis of diaryl ethers through the formation of a carbon-oxygen bond between aryl halides and phenols. researchgate.net The system often employs a base like cesium carbonate and a ligand such as tetramethylethylenediamine (TMEDA). researchgate.net

C-S Bond Formation: The formation of aryl-sulfur bonds is another critical transformation catalyzed by CuI. organic-chemistry.orguu.nl Ligand-free CuI systems have been developed for the coupling of aryl iodides and thiophenols to produce diaryl thioethers. organic-chemistry.orgnih.govacs.org These reactions can proceed under relatively mild conditions with good functional group tolerance. nih.govacs.org L-proline has also been used as a ligand to promote CuI-catalyzed C-S bond formation between aryl iodides and both aliphatic and aromatic thiols. tandfonline.com

In addition to forming bonds, this compound can also catalyze reactions involving the cleavage of carbon-carbon bonds. A notable example is a copper-catalyzed and iodide-promoted aerobic reaction between a ketone and a simple amine that leads to the synthesis of amides. rsc.org This process involves both C-C bond cleavage and C-N bond formation under mild conditions, with preliminary studies suggesting the involvement of molecular oxygen in the cleavage process. rsc.org

This compound has demonstrated utility as an effective electrocatalyst in specific synthetic applications.

Hydrazine-related Synthesis: CuI has been reported as an efficient electrocatalyst in syntheses related to hydrazine. mdpi.com A copper-catalyzed electrochemical method for the oxidative N-N coupling of benzophenone (B1666685) imine, an ammonia (B1221849) surrogate, has been developed. acs.orgnih.govosti.gov This process, which is a key step in a three-step sequence to produce hydrazine, shows a low overpotential, indicating good thermodynamic efficiency. acs.orgnih.gov

Formic Acid Oxidation: CuI has also been identified as an effective electrocatalyst for the oxidation of formic acid. mdpi.comuni-saarland.de

Copper iodide nanoparticles (CuI NPs) have emerged as highly efficient and reusable heterogeneous catalysts for a variety of organic reactions. tandfonline.com Their high surface-to-volume ratio provides a greater number of active sites compared to bulk materials. kashanu.ac.ir

CuI NPs have been successfully employed as recyclable heterogeneous catalysts for:

C-N bond formation reactions , including the synthesis of secondary amines, amides, and triazoles. rsc.org These nanoparticles can often be recovered and reused multiple times without a significant loss of activity. kashanu.ac.irrsc.org

The synthesis of 1,2,3-triazoles through one-pot, three-component reactions in aqueous media. researchgate.net

The synthesis of N-cyclohexyl-3-aryl-quinoxaline-2-amines via multi-component reactions. kashanu.ac.ir

Coupling reactions of salicyl aldehydes, amines, and phenylacetylene. researchgate.net

The nanoparticles are typically characterized by techniques such as Transmission Electron Microscopy (TEM), Energy-Dispersive X-ray spectroscopy (EDX), and X-ray Diffraction (XRD) to confirm their size, composition, and crystalline structure. rsc.org

The mechanism of CuI-catalyzed reactions is complex and can vary depending on the specific reaction and conditions. Generally, the catalytic cycle is believed to involve copper in different oxidation states, often cycling between Cu(I) and Cu(III). mdpi.comwhiterose.ac.uk

A common proposed mechanism for cross-coupling reactions involves:

Formation of a copper-nucleophile complex: The Cu(I) catalyst reacts with the nucleophile (e.g., an amine, alcohol, or thiol) in the presence of a base. mdpi.com

Oxidative Addition: The aryl halide adds to the copper complex, oxidizing the copper from Cu(I) to a transient Cu(III) intermediate. mdpi.comresearchgate.net

Reductive Elimination: The final product is formed by reductive elimination from the Cu(III) species, regenerating the Cu(I) catalyst. researchgate.net

Ligand Effects: Ligands play a crucial role in modifying the reactivity and stability of the copper catalyst. nih.gov

Solubilization and Stabilization: Ligands can increase the solubility of the copper salt in organic solvents and prevent the formation of unreactive copper aggregates. beilstein-journals.org

Acceleration: Diamine ligands, for example, have been shown to accelerate copper-catalyzed reactions. nih.gov In some cases, the ligand can prevent the formation of less reactive, multiply-ligated copper species. nih.gov

Enabling Reactivity: Certain ligands can trigger or enable specific reaction pathways. For instance, the addition of a bipyridine ligand significantly increased the catalytic activity of copper iodide in the synthesis of peresters. sioc-journal.cn In some Hiyama couplings, a multiligand system using both phenanthroline and an N-heterocyclic carbene (NHC) was necessary for efficient reaction, where each ligand facilitated a different key step in the catalytic cycle. rsc.org

Mechanism Alteration: The presence and nature of the ligand can influence the reaction mechanism. For example, in the Ullmann amination, reactions of phenanthroline-ligated Cu(I)-amido complexes are proposed to proceed without aryl radical intermediates, whereas an autocatalytic pathway involving an unligated copper species may occur under different conditions. nih.gov DFT calculations have shown that the energy barrier for the reaction of iodobenzene (B50100) with an unligated Cu(I) species can be significantly lower than with a phenanthroline-ligated species. nih.gov

Role of Copper Iodide Nanoparticles as Heterogeneous Catalysts

Sensing and Detection Applications

This compound (CuI) and its complexes are increasingly investigated for their potential in chemical sensing and detection due to their unique optical and electronic properties. frontiersin.orgmdpi.comnih.gov Their ability to exhibit changes in luminescence or electrical resistance upon interaction with specific analytes makes them suitable for a variety of sensing applications. frontiersin.orgmdpi.com

This compound nanoparticles are utilized in the development of sensors for various gases, including ammonia, nitrogen oxides, and carbon dioxide. nanorh.com The high surface area and semiconducting nature of these nanoparticles make them well-suited for the sensitive detection of gases. nanorh.com

Ammonia (NH₃) Sensing:

Chemiresistive gas sensors based on p-type this compound semiconductor films have demonstrated high sensitivity and selectivity for ammonia (NH₃). mdpi.comresearchgate.net These sensors operate on the principle of a change in electrical resistance upon exposure to ammonia. mdpi.com The interaction between ammonia and the CuI film leads to the formation of a [Cu(NH₃)₂]⁺ complex, which is responsible for the sensing mechanism. mdpi.comresearchgate.net

Recent research has focused on developing flexible and low-temperature ammonia sensors using nanostructured CuI layers. mdpi.com For instance, CuI films deposited on polyethylene (B3416737) terephthalate (B1205515) (PET) substrates have shown excellent performance, with a low limit of detection of 0.15 ppm. mdpi.comdntb.gov.ua These sensors exhibit a rapid response and recovery time, even at temperatures as low as 5°C. mdpi.comresearchgate.net

Sensor Characteristics	Value	Reference
Limit of Detection (NH₃)	0.15 ppm	mdpi.comdntb.gov.ua
Response Time (to 3 ppm NH₃ at 5°C)	50 s to 210 s	mdpi.comresearchgate.net
Recovery Time (at 5°C)	10–70 s	mdpi.comresearchgate.net
Substrate	Glass, PET	mdpi.com

This table summarizes the performance of a recently developed nanostructured this compound-based ammonia sensor.

Nitrogen Oxides (NOx) and Carbon Dioxide (CO₂) Sensing:

While the primary focus has been on ammonia sensing, this compound nanoparticles are also recognized for their potential in detecting nitrogen oxides and carbon dioxide. nanorh.com The sensing mechanism for these gases also relies on the interaction with the CuI surface, leading to a measurable change in the material's properties. Additionally, research into copper oxides and their composites has shown promise for carbon dioxide detection. mdpi.com Furthermore, studies on nanohybrids of octahedral molybdenum iodide clusters supported on graphene have demonstrated the ability to detect nitrogen dioxide. acs.org

Copper(I) iodide complexes are well-known for their vapochromism, which is the ability to change color and/or luminescence upon exposure to volatile organic compounds (VOCs). frontiersin.orgwm.eduresearchgate.net This property makes them highly attractive for applications in chemical sensing. frontiersin.orgcornell.edunih.gov The reversible structural changes and associated shifts in photoluminescence are the basis for their use as sensors. frontiersin.org

The interaction of a metal-based substrate like CuI with a gaseous VOC can induce a change in color and emission, a phenomenon that is well-documented but whose mechanism is still under investigation. wm.edu The luminescence of these materials can be fine-tuned by altering the ligands, which can lead to selectivity for different analytes. wm.edu For example, a copper iodide complex with phosphine (B1218219) ligands, [Cu₂I₂(Ph₂PC₂(C₆H₄)C₂PPh₂)₃], exhibits solvatochromic and vapochromic luminescence, with a particularly strong response to tetrahydrofuran (B95107) (THF) vapor. cornell.edunih.gov

This compound-based materials have been developed as sensors for detecting specific pollutants in both gaseous and aqueous environments. wm.eduwm.edu

Pyridine (B92270) Detection:

A non-emissive complex, (CuI)₄(3-PyNO₂)₄, has shown promise as a sensing material for the detection of pyridine, a common industrial pollutant, in aqueous media. wm.eduwm.edu This material's weak binding characteristics and lack of inherent emission make it a suitable candidate for "turn-on" sensing, where the interaction with the analyte induces a luminescent signal. wm.edu Additionally, coordination polymers of copper iodide have been used for the rapid detection of volatile organic compound gases, including those with pyridine structures. rsc.org

Furaltadone (B92408) Detection:

Isomeric hybrid copper iodide compounds, specifically 4-BrBTP(Cu₂I₄)₀.₅, have been utilized as water-stable luminophores for the detection of the antibiotic furaltadone. researcher.lifescilit.comrsc.org Two isomers, 1-α and 1-β, exhibit different emission colors (orange and yellow, respectively) and can be used to detect furaltadone hydrochloride (FTD) in water. rsc.org The detection mechanism is believed to involve a combination of spectral overlap and energy level interactions between the sensor and the analyte. rsc.org Notably, isomer 1-α demonstrated a significantly lower detection limit than 1-β. rsc.org

The detection of antibiotics in wastewater is a critical environmental concern. acs.org this compound-based materials are emerging as effective luminescent sensors for this purpose. acs.orgacs.orgresearchgate.net

A tetranuclear copper(I) iodide metal-organic cluster, [Cu₄I₄(EBT)₅] (where EBT is 3-ethyl-1,3-benzothiazole-2-thione), was the first of its kind to be used as an antibiotic sensor. acs.org This sensor demonstrates high selectivity for tetracycline (B611298) hydrochloride (TCH) in aqueous solutions, with a low limit of detection of 10 μM. acs.org The sensing mechanism relies on the quenching of the sensor's greenish-yellow fluorescence upon interaction with the antibiotic. acs.org The sensor is also reusable for multiple cycles without a significant loss in efficiency. acs.org

Another zwitterionic copper(I)-iodide hybrid cluster has been developed for the rapid detection of tetracyclines in water, with a very low limit of detection ranging from 521 to 851 ppb. acs.org Furthermore, submicrometric particles of [Cu₄I₆(pr-ted)₂] have been shown to efficiently detect tetracycline through photoinduced electron transfer, resulting in fluorescence quenching. rsc.orgrsc.org This system has a detection limit of 1.18 nM (0.52 ppb) and is highly selective, showing no interference from other common antibiotics. rsc.orgrsc.org

Sensor Material	Target Antibiotic	Detection Limit	Reference
[Cu₄I₄(EBT)₅]	Tetracycline Hydrochloride	10 μM	acs.org
Zwitterionic Cu(I)-Iodide Hybrid Cluster	Tetracyclines	521–851 ppb	acs.org
[Cu₄I₆(pr-ted)₂]	Tetracycline	1.18 nM (0.52 ppb)	rsc.orgrsc.org
{[CuI(bb)]·Cl}n	Nitrofurantoin	1.21 ppm	researchgate.net

This table presents a summary of different this compound-based luminescent sensors for antibiotic detection.

This compound cluster semiconductors are gaining attention for their potential in optical oxygen sensing due to their rich structural diversity and excellent luminescent properties. mdpi.comnih.govscilit.comresearchgate.net These materials possess adjustable optical properties and respond sensitively to stimuli, making them promising for this application. mdpi.comnih.gov

A one-dimensional [Cu₂I₂] cluster-based coordination polymer has been reported to be sensitive to oxygen. mdpi.com The luminescence of this material, which is attributed to a mixed halide-to-ligand charge transfer (XLCT) and metal-to-ligand charge transfer (MLCT) transition, is effectively quenched in the presence of oxygen. mdpi.com The quenching rate can reach as high as 98.4% in an atmosphere of 1 bar of oxygen at room temperature. mdpi.com The mechanism is believed to involve the quenching of the material's triplet emission by oxygen. mdpi.com

The detection of iodide ions is important in various fields, and this compound chemistry plays a role in the development of sensors for this purpose. rsc.org The sensing mechanisms often involve photophysical processes such as metal-to-ligand charge transfer (MLCT) and excimer formation. rsc.orgresearchgate.net

Metal-to-Ligand Charge Transfer (MLCT):

The MLCT mechanism is a key principle in the design of iodide-ion sensors, particularly those based on transition-metal complexes. rsc.orgnih.gov In this process, the interaction with iodide ions causes a change in the electronic structure of the complex, leading to an electron transfer from the metal center to the ligands. rsc.org This results in altered absorption and emission spectra, including shifts in wavelength and changes in fluorescence intensity, which can be correlated to the concentration of iodide ions. rsc.org The luminescence of many copper(I) halide complexes is controlled by MLCT and halide-to-ligand charge transfer (XLCT) mechanisms. nih.govresearchgate.net

Excimer Formation:

Excimer-based sensing offers a sensitive and selective method for detecting iodide ions. rsc.org An excimer is a short-lived dimeric or heterodimeric molecule formed from two species, at least one of which is in an electronic excited state. In the context of sensing, the presence of iodide ions can induce the formation of an excimer, which then results in a detectable change in fluorescence emission, such as a shift in wavelength or an increase in intensity. rsc.org This approach allows for rapid detection with low detection limits. rsc.org

Optical Oxygen Sensing (e.g., via Fluorescence)

Thermoelectric Devices and Energy Conversion

This compound is a highly promising material for thermoelectric (TE) applications, which involve the direct conversion of thermal energy into electrical energy and vice versa. Its non-toxic nature and the earth-abundance of its constituent elements make it a sustainable alternative to traditional thermoelectric materials like bismuth telluride and lead telluride, which are limited by toxicity and scarcity. wgtn.ac.nzacs.org

This compound is recognized as a leading p-type transparent thermoelectric semiconductor. wgtn.ac.nz Its p-type conductivity arises from intrinsic copper vacancies (VCu) that act as acceptors. acs.org The γ-phase of CuI, which has a zinc-blende crystal structure and is stable at room temperature, is primarily utilized for these applications. mdpi.commdpi.com This phase exhibits a unique combination of high electrical conductivity, a significant Seebeck coefficient, and high optical transparency. wgtn.ac.nz

The thermoelectric performance of a material is often evaluated by its power factor (PF = S²σ), where S is the Seebeck coefficient and σ is the electrical conductivity. CuI thin films have demonstrated impressive power factors, with some studies reporting values as high as 339 μW/mK² at room temperature. acs.org Researchers have achieved high Seebeck coefficients, with values ranging from 112 to 352 µV/K in various forms of CuI, from thin films to textile coatings. acs.orgmdpi.comnih.gov This combination of properties makes CuI a superior p-type material, especially when compared to many p-type transparent conducting oxides that often suffer from poor electrical conductivity. rsc.org

The ability of this compound to efficiently convert waste heat into useful electrical energy is a key application. rsc.orgresearchgate.net This is achieved by fabricating thermoelectric generators (TEGs) where CuI serves as the p-type leg, often paired with an n-type material like gallium-doped zinc oxide (GZO) or silver-doped CuI. acs.orgrsc.org When a temperature difference (ΔT) is applied across the p-n junction, a voltage is generated due to the Seebeck effect. mdpi.com

For instance, a thermoelectric glazing prototype using aluminum-doped zinc oxide and copper iodide thin films can harvest electricity from the temperature differential between the inside and outside of a window. springernature.com In another application, a prototype TEG with 17 p-n modules of CuI and GZO produced a maximum power output of 10.83 nW at a temperature difference of 20 K. oaepublish.com Even a single-leg TE module demonstrated the ability to generate a voltage of 0.9 mV within 0.5 seconds from a 4 K temperature difference caused by a human finger touch, highlighting its potential for wearable thermal sensors. mdpi.com

A crucial property for an efficient thermoelectric material is low thermal conductivity (κ), as it helps maintain the temperature gradient necessary for voltage generation. This compound exhibits an attractively low thermal conductivity. mdpi.com Reported values for CuI thin films are typically in the range of 0.48 to 0.57 W·m⁻¹·K⁻¹. mdpi.comoaepublish.comnih.gov

This low thermal conductivity is attributed to two main factors. Firstly, the presence of the heavy element iodine in the crystal lattice effectively scatters phonons, which are the primary carriers of heat in solids. nih.gov Secondly, strong phonon scattering processes within the material further impede heat transport. oaepublish.comnih.gov The combination of these effects results in a material that conducts electricity well but heat poorly, a characteristic described as the "electron-crystal, phonon-glass" model, which is ideal for thermoelectric applications. whiterose.ac.uk The resulting high thermoelectric figure of merit (ZT), which is a measure of a material's efficiency, has been reported to reach values like 0.21 to 0.29 at room temperature for CuI films, a significant value for p-type transparent materials. rsc.orgoaepublish.comnih.gov

Thermoelectric Properties of this compound

Property	Reported Value	Conditions / Form	Source
Seebeck Coefficient (S)	112 - 153 µV/K	Coating on polyester (B1180765) spacer fabrics (30-90°C)	mdpi.comdntb.gov.ua
Seebeck Coefficient (S)	352 µV/K	Nanostructured thin film (Room Temp.)	acs.org
Thermal Conductivity (κ)	0.48 W·m⁻¹·K⁻¹	300 nm thin film	rsc.orgoaepublish.com
Thermal Conductivity (κ)	0.57 W·m⁻¹·K⁻¹	Bulk material (900-1150 K)	mdpi.com
Power Factor (PF)	339 µW/mK²	Nanostructured thin film (Room Temp.)	acs.org
Figure of Merit (ZT)	0.21	Thin film (300 K)	oaepublish.comnih.gov
Figure of Merit (ZT)	0.29	300 nm thin film	rsc.orgoaepublish.com

The demand for wearable electronics and flexible devices has driven research into compliant thermoelectric materials. This compound is an excellent candidate for these applications due to its inherent mechanical flexibility when prepared as a thin film. oaepublish.comnih.gov CuI thin films can be deposited on flexible substrates, such as Kapton® polyimide or even textiles, to create flexible thermoelectric generators. nih.govrsc.orgnih.gov

A transparent and flexible thermoelectric element based on a CuI thin film has been successfully demonstrated. nih.gov These films maintain a significant portion of their electrical conductivity even after numerous bending cycles. mdpi.com For example, a flexible generator made from CuI and GZO thin films on a Kapton substrate was shown to be functional. rsc.orgoaepublish.com Furthermore, CuI has been deposited onto 3D polyester spacer fabrics using wet chemical processes, creating smart textiles capable of harvesting body heat. mdpi.comnih.gov A single textile element was able to generate 99 nW of power with a temperature difference of 65.5 K, showcasing the potential for use in medical technology or leisure wear. mdpi.comnih.govdntb.gov.ua

Low Thermal Conductivity and Phonon Scattering

Environmental Remediation and Pollution Control

Beyond energy applications, this compound is also a promising material for tackling environmental pollution. Its semiconducting properties enable it to act as a photocatalyst, using light energy to break down harmful organic compounds in water and air.

This compound has been proven to be a highly efficient photocatalyst for the degradation of various organic pollutants under UV and visible light irradiation. researchgate.netacs.orgresearchgate.net As a p-type semiconductor with a wide bandgap of approximately 3.1 eV, it can generate electron-hole pairs when illuminated with light of sufficient energy. researchgate.netresearchgate.net These charge carriers can then initiate redox reactions that break down complex organic molecules into simpler, less harmful substances.

Bare and photosensitized CuI have been successfully tested for the degradation of organic dyes like Acid Red 1 and Congo Red. researchgate.netnih.govrsc.org In one study, CuI-based coordination polymers achieved a 98% degradation of Congo Red within 240 minutes. rsc.org The photocatalytic activity of CuI can be further enhanced by creating hybrid or composite structures. For instance, modifying the surface of CuI with a photosensitizer can shift its absorption into the visible light range, making the process more energy-efficient by utilizing sunlight. researchgate.netnih.gov The mechanism often involves the photogenerated holes acting as the primary active species in the degradation process. rsc.org This makes CuI a viable candidate for purifying wastewater from textile industries and other sources of organic pollution. acs.orgrsc.org

Photocatalytic Degradation using this compound

Pollutant	Catalyst System	Efficiency	Source
Acid Red 1 (Organic Dye)	Bare and photosensitized CuI	Highly efficient degradation	researchgate.netnih.gov
Congo Red (Organic Dye)	CuI coordination polymer	98% degradation in 240 min	rsc.org
General Organic Pollutants	CuI polymorphs	Highly efficient photocatalysts under UV light	acs.org

Water and Air Purification Applications

This compound (CuI) is utilized in environmental remediation for both water and air purification, primarily through photocatalysis. nih.gov As a p-type semiconductor, CuI can be activated by UV or visible light to generate electron-hole pairs. These charge carriers migrate to the material's surface and react with water and dissolved oxygen to form reactive oxygen species (ROS). researchgate.net The ROS, in turn, break down organic contaminants into less harmful substances. researchgate.net

In water treatment, CuI nanoparticles have demonstrated the ability to photocatalytically degrade a range of pollutants, including dyes, pesticides, and pharmaceuticals. nih.gov Composites of this compound with other materials, such as graphitic carbon nitride (g-C₃N₄), have been shown to enhance photocatalytic efficiency for the removal of both cationic and anionic dyes under visible light. mdpi.com Another innovative approach involves a CuI-coated carbon cloth, which acts as a self-cleaning adsorbent. This material not only adsorbs cationic organic dyes but also photocatalytically decomposes the adsorbed pollutants, allowing for its reuse and preventing secondary water pollution. asm.org Furthermore, cuprous salts have been investigated for the removal of radioactive iodide from aqueous solutions, where this compound precipitation plays a key role in the removal process. innovareacademics.in

For air purification, the photocatalytic properties of CuI are applied to the degradation of airborne pollutants. nih.gov P-type semiconductors like this compound are often preferred for purifying contaminated air. acs.org

Degradation of Volatile Organic Compounds (VOCs)

The application of this compound extends to the degradation and detection of volatile organic compounds (VOCs). Research has shown that hybrid this compound materials can be used for the rapid, naked-eye detection of low-concentration VOC gases. rsc.orgrsc.org This is achieved through a phenomenon known as gas chromism, where the material changes color upon interaction with VOCs. rsc.orgrsc.org

In addition to detection, this compound-based materials are being explored for the photocatalytic degradation of VOCs. While much of the research has focused on pollutants in aqueous solutions, the fundamental principles of photocatalysis apply to airborne contaminants as well. researchgate.net Copper-nickel-oxide nanomaterials, a related class of compounds, have been specifically studied for the photocatalytic degradation of volatile organic compounds.

A study on pyridine-amide-based hetero-copper iodide demonstrated its potential for the aerosol discoloration of VOC gases. rsc.org By doping these copper iodide coordination polymers into polyacrylonitrile, functionalized luminescent nanofiber composite membranes were created, expanding the potential for new photochemical sensors for VOCs. rsc.orgrsc.org

Biomedical and Antimicrobial Applications

Antimicrobial Properties and Coatings

This compound is recognized for its potent antimicrobial properties, effective against a broad spectrum of bacteria, fungi, and viruses. acs.org Its efficacy has led to its use in antimicrobial coatings. Compared to metallic copper and cupric compounds, this compound is considered a promising candidate for coating applications due to its colorless appearance, stability in air and water, rapid germicidal action, and skin compatibility. acs.org

Coatings can be developed for various substrates, including textiles. A highly effective antiviral and antibacterial coating has been created on commercial cotton fabrics using phosphine-coordinated copper iodide clusters. acs.orgfigshare.com A very low concentration of these clusters (0.36 wt%) on the fabric can inactivate over 99.9% of methicillin-resistant S. aureus (MRSA) within two minutes of contact. acs.orgfigshare.com The mechanism is believed to involve membrane disruption upon direct contact. acs.orgfigshare.com Luminescent organic-inorganic hybrid coatings incorporating a Cu₄I₄ core have also been synthesized, exhibiting both corrosion protection and bactericidal properties. acs.org The U.S. Environmental Protection Agency (EPA) has registered this compound masterbatches for incorporation into manufactured articles to provide antimicrobial protection. epa.gov

Antiviral Activity (e.g., SARS-CoV-2 Inactivation)

This compound has demonstrated significant antiviral activity, including against the SARS-CoV-2 virus responsible for the COVID-19 pandemic. nih.gov Studies have shown that CuI nanoparticles, both in dispersion and when incorporated into films and fabrics, can rapidly inactivate high titers of SARS-CoV-2. nih.gov A CuI dispersion showed time-dependent inactivation of the virus, with a significant reduction in viral titer observed within 30 minutes. asm.org

Coatings containing phosphine-coordinated copper iodide clusters on cotton fabrics were able to eliminate over 99.9% of the murine hepatitis coronavirus (MHV), a surrogate for SARS-CoV, within a two-minute contact time. acs.orgfigshare.com The virucidal action of CuI is not limited to coronaviruses; it has also been shown to be effective against the influenza A virus. mdpi.comnih.gov For instance, nanosized CuI particles inactivated the pandemic H1N1 influenza virus in a dose-dependent manner. nih.gov

A novel iodine complex solution, CupriDyne, which contains aqueous elemental iodine and this compound, has also been tested for its efficacy against SARS-CoV-2. researchhub.com The study found that the solution inactivated the virus in a time- and concentration-dependent manner, with undiluted solutions reducing viral titers below the detection limit after 60 minutes. researchhub.com

Table 1: Virucidal Efficacy of this compound Against SARS-CoV-2

This table summarizes research findings on the effectiveness of different CuI formulations in inactivating the SARS-CoV-2 virus.

CuI Formulation	Virus	Efficacy	Contact Time	Source
CuI Nanoparticle Dispersion	SARS-CoV-2	≥2.88-log₁₀ reduction	60 minutes	asm.org
Phosphine-Coordinated CuI Cluster Coating on Cotton	Murine Hepatitis Coronavirus (SARS-CoV surrogate)	>99.9% inactivation	2 minutes	acs.orgfigshare.com
CupriDyne (CuI and Iodine Complex)	SARS-CoV-2	Reduction below detection limit	60 minutes	researchhub.com

Mechanisms of Virucidal Action (e.g., Reactive Oxygen Species, Viral Component Destruction)

The virucidal activity of this compound is attributed to a multi-faceted mechanism primarily involving the generation of reactive oxygen species (ROS) and the subsequent destruction of essential viral components. nih.govmdpi.com The cuprous ion (Cu⁺) is a key player in this process. asm.org

One of the primary mechanisms is the generation of highly reactive hydroxyl radicals (·OH) through a Fenton-like reaction, where Cu⁺ reacts with hydrogen peroxide. asm.orgnih.gov These ROS are potent oxidizing agents that can damage biological molecules. nih.gov Research has demonstrated that CuI-derived ROS contribute significantly to the destruction of viral proteins. nih.gov For example, the S protein of SARS-CoV-2 was shown to be degraded by CuI treatment, an effect that was diminished in the presence of an ROS scavenger. asm.orgresearchgate.net

In addition to protein damage, CuI treatment leads to the destruction of the viral genome. nih.govmdpi.com The cuprous ion can also cause lipid peroxidation, which results in damage to the viral envelope, a critical component for many viruses, including coronaviruses. asm.org The combined attack on viral proteins, genetic material, and the lipid envelope leads to the rapid inactivation of the virus. nih.govmdpi.com

Potential in Pharmaceutical Formulations

This compound serves as a versatile compound in the pharmaceutical sector, primarily as a catalyst in organic synthesis and as a potential component in specialized formulations. williamblythe.comsamratpharmachem.com It is used as a reagent in various coupling reactions, such as the Sonogashira, Sandmeyer, and Finkelstein reactions, which are crucial for synthesizing complex organic molecules that form the basis of many pharmaceutical drugs. williamblythe.com

Beyond its catalytic role, this compound is used as a source of dietary iodine in table salt and animal feed, highlighting its application in health and nutrition. samratpharmachem.comatamanchemicals.com Its poor solubility in water is a property that can be leveraged in biochemical pathways where a non-aqueous carrier of iodine is required. williamblythe.com While direct therapeutic applications are less common, its potent antimicrobial properties suggest potential for inclusion in topical antiseptic or antimicrobial formulations, although this is an area requiring further research. The compound is also noted as a biochemical reagent for life science research. medchemexpress.com

Characterization and Analytical Techniques in Cui Research

Structural Characterization

Structural characterization techniques are fundamental to understanding the crystalline nature and arrangement of atoms in CuI.

X-ray diffraction (XRD) is a primary and non-destructive technique used to determine the crystallinity and phase of cuprous iodide. sci-hub.semdpi.com By analyzing the diffraction pattern of X-rays scattered by the crystalline lattice, researchers can identify the specific crystal structure of CuI. mdpi.com

This compound can exist in three main crystalline phases: the zinc-blende structure (γ-CuI) below 643 K, the wurtzite structure (β-CuI) between 643-673 K, and a rock salt structure (α-CuI) above 673 K. chalcogen.ro XRD analysis confirms the presence of these phases by matching the observed diffraction peaks to standard patterns, such as those from the Joint Committee on Powder Diffraction Standards (JCPDS). For instance, γ-CuI is identified by its characteristic peaks corresponding to the (111), (200), (220), (311), (331), and (422) crystallographic planes. chalcogen.romdpi.com The sharpness and intensity of these peaks provide information about the degree of crystallinity; sharp, intense peaks indicate a highly crystalline material. chalcogen.ro

Furthermore, the Debye-Scherrer equation can be applied to the XRD data to calculate the average crystallite size of CuI nanoparticles. researchgate.net Studies have shown that factors such as the synthesis method and annealing temperature can influence the crystallite size and preferred orientation of CuI thin films. chalcogen.rominarjournal.com For example, CuI thin films often exhibit a preferred orientation along the pnas.org direction. univ-lorraine.frrsc.org

Table 1: Representative XRD Data for γ-CuI

2θ (degrees)	Miller Indices (hkl)
25.50	(111)
29.53	(200)
42.27	(220)
50.01	(311)
67.39	(331)
69.42	(420)
77.09	(422)
Note: Peak positions can vary slightly depending on experimental conditions and sample preparation. chalcogen.romdpi.com

For more intricate structures, such as CuI coordination complexes, single crystal X-ray diffraction is an indispensable tool. This technique provides a detailed three-dimensional map of the atomic arrangement within a single crystal. It has been instrumental in determining the molecular structures of various CuI complexes, revealing details about coordination geometries, bond lengths, and bond angles. nih.govcdnsciencepub.comszu.edu.cnresearchgate.net For example, studies have used this method to characterize dimeric CuI complexes with bridging iodine atoms, where each copper atom achieves tetrahedral coordination. szu.edu.cn The precise structural information obtained from single crystal X-ray diffraction is crucial for understanding the structure-property relationships in these complex materials. cdnsciencepub.commdpi.com

Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface morphology of CuI materials. aip.org SEM images reveal details about the shape, size, and arrangement of particles or grains. aip.orgmdpi.com Researchers have used SEM to observe various morphologies of CuI, including agglomerated irregular shapes, triangular structures, nanosheets, and island-like formations. chalcogen.roaip.org The morphology can be influenced by synthesis conditions, such as the use of capping agents or the temperature of iodization. chalcogen.rodiva-portal.org For instance, the use of sugar beet juice as a capping agent in the synthesis of CuI nanostructures led to a transformation from triangular-like shapes to nanosheets as the concentration of the juice increased. chalcogen.ro SEM analysis is often complemented by Energy Dispersive X-ray (EDX) spectroscopy to confirm the elemental composition and stoichiometry of the sample. chalcogen.roaip.org

Table 2: Influence of Synthesis Parameters on CuI Morphology Observed by SEM

Synthesis Condition	Observed Morphology	Reference
Without sugar beet juice	Agglomerated irregular shapes	chalcogen.ro
10 ml sugar beet juice	Triangular-like structure	chalcogen.ro
20 ml sugar beet juice	Nanosheets	chalcogen.ro
Iodization at 30 °C	Loosely packed with pinholes	diva-portal.org
Iodization of 30 nm Cu film	Compact film	diva-portal.org

Studies have shown that the surface roughness of CuI films is dependent on preparation methods and annealing temperatures. minarjournal.comaip.org For example, CuI films grown by pulsed laser deposition can achieve very smooth surfaces with an average roughness of about 1 nm. utwente.nl In contrast, films prepared by other methods may exhibit higher roughness values. minarjournal.com AFM can also be used to estimate the lateral grain size of the films. minarjournal.com The ability to precisely characterize the surface morphology is critical for applications where the interface plays a crucial role, such as in thin-film electronic devices. researchgate.netsphinxsai.com

Table 3: AFM Surface Roughness of CuI Films Under Different Conditions

Preparation Method/Condition	RMS Roughness (nm)	Reference
Solid iodination of Cu3N	8.2	minarjournal.com
Pulsed Laser Deposition (annealed at 523 K)	2.57	aip.org
Pulsed Laser Deposition	~1	utwente.nl
Spin coating (from nanoparticles)	6.5 (at RT)	aip.org

Scanning Electron Microscopy (SEM) for Morphology

Spectroscopic Characterization

Spectroscopic techniques are employed to investigate the optical properties of CuI, which are essential for its use in optoelectronic applications.

UV-Visible (UV-Vis) spectroscopy is a fundamental technique used to study the optical absorption properties of CuI. researchgate.net By measuring the absorbance or transmittance of light as a function of wavelength, the optical band gap (Eg) of the semiconductor can be determined. core.ac.ukinstanano.comijrer.com The band gap is a critical parameter that dictates the material's electronic and optical behavior. univ-lorraine.fr

For a direct band gap semiconductor like γ-CuI, the band gap can be calculated from the absorption data using the Tauc plot method. chalcogen.ro This involves plotting (αhν)² versus the photon energy (hν), where α is the absorption coefficient, and extrapolating the linear portion of the curve to the energy axis. chalcogen.ro The intrinsic band gap of CuI is approximately 3.1 eV. univ-lorraine.frutwente.nlaip.org However, the measured band gap can be influenced by factors such as crystallite size (due to quantum confinement effects) and annealing temperature. chalcogen.rominarjournal.com For instance, studies have reported a decrease in the optical band gap of CuI thin films from 3.2 eV to 2.8 eV as the annealing temperature was increased. minarjournal.com Conversely, a blue shift in the absorption edge, indicating an increased band gap, has been observed in CuI nanostructures due to quantum confinement. chalcogen.ro

Table 4: Optical Band Gap of CuI Determined by UV-Vis Spectroscopy

Sample Condition	Optical Band Gap (eV)	Reference
Pristine CuI (calculated)	3.2
Pristine CuI (experimental, RT)	3.0
CuI thin film (annealed at RT)	3.2	minarjournal.com
CuI thin film (annealed at 523 K)	2.8	minarjournal.com
CuI nanostructures (green synthesis)	>3.1 (blue-shifted)	chalcogen.ro
CuI thin film (exploding wire method)	3.18 - 3.24	researchgate.net

Photoluminescence (PL) Spectroscopy for Emission Properties

Photoluminescence (PL) spectroscopy is a critical tool for investigating the optical and electronic properties of this compound (CuI), a direct bandgap semiconductor (3.1 eV). frontiersin.org The PL spectra of CuI are highly sensitive to preparation methods, environmental conditions, and native defects, providing valuable insights into its material quality and potential for optoelectronic applications. aip.org

Research on CuI single crystals has identified several emission peaks. For instance, PL spectra obtained at 60 K using synchrotron radiation revealed emission peaks at 405 nm, 415 nm, 420 nm, and 443 nm. researchgate.net The peak at approximately 420 nm is frequently attributed to the recombination of electrons with neutral copper vacancies (VCu). researchgate.net Other near-band-edge emissions are often associated with excitonic recombination. researchgate.net Studies have also observed a broad defect-related emission band around 720 nm, which is linked to iodine-related defects. researchgate.net

The preparation method significantly influences the luminescent properties. CuI synthesized by immersing copper in hydroiodic acid can produce large grains that exhibit intense red fluorescence at 708 nm with a high quantum yield of 34%. researchgate.net In contrast, CuI nanoparticles may show a strong emission peak at 417 nm. researchgate.net The formation of CuI coordination complexes with ligands like alkylpyridines can tune the emission from blue (457–515 nm) to red (658 nm), demonstrating the material's versatility. frontiersin.org

Defect engineering, through methods like post-annealing, can be used to control the PL properties. Research has shown that iodine-rich (I-rich) CuI samples exhibit strong PL signals at 2.9 eV (PL1), attributed to recombination between copper vacancies and the conduction band. aip.org Conversely, copper-rich (Cu-rich) samples show a dominant emission at 1.8 eV (PL2), which is assigned to recombination from an iodine vacancy (VI) to the valence band. aip.org

Table 1: Summary of Photoluminescence Emission Peaks in this compound

Emission Peak (nm)	Emission Peak (eV)	Proposed Origin	Reference
~405	~3.06	Excitonic emission	researchgate.net
~415	~2.99	Excitonic emission / Donor-acceptor pair recombination	researchgate.net
~420	~2.95	Recombination involving neutral copper vacancies (VCu)	researchgate.net
~443	~2.80	Donor-acceptor pair recombination	researchgate.net
457 - 515	2.71 - 2.41	Emission from [CuI(L)]n polymeric thin films (L=alkylpyridine)	frontiersin.org
560 - 610	2.21 - 2.03	Emission from CuI-based hybrid materials	rsc.org
708	~1.75	Red fluorescence from large-grain CuI	researchgate.net
~720	~1.72	Iodine-related defects	researchgate.net

Radioluminescence (RL) Spectroscopy

Radioluminescence (RL) spectroscopy evaluates the ability of a material to emit light upon exposure to high-energy radiation, such as X-rays. This technique is crucial for assessing the potential of CuI and its derivatives as scintillators for radiation detection and medical imaging. rsc.orgnih.gov

CuI-based materials, particularly organic-inorganic hybrids and cluster compounds, have demonstrated significant promise as scintillators. rsc.orgnih.gov The RL spectra of these materials often show emission profiles that are nearly identical to their PL spectra, indicating a common origin for the light emission mechanisms under both UV and X-ray excitation. rsc.orgnih.gov For example, CuI-based hybrid materials with coordinated anionic 1D-[Cu₄I₆]n²ⁿ⁻ chains exhibit strong single-band emissions upon X-ray excitation that mirror their PL emissions. rsc.org

The scintillation performance of these materials is characterized by several key metrics. The light yield, measured in photons per megaelectronvolt (photons/MeV), is a primary indicator of efficiency. A zero-dimensional (0D) organic copper iodide, (18-crown-6)₂Na₂(H₂O)₃Cu₄I₆ (CNCI), has shown an exceptionally high light yield of approximately 87,500 photons/MeV. nih.gov Other CuI-based hybrids have achieved light yields up to 29,000 photons/MeV. rsc.org Furthermore, the detection limit, which is the lowest dose rate the scintillator can reliably measure, is another critical parameter. The CNCI scintillator has demonstrated an ultralow detection limit of 59.4 nGy/s, while other CuI(py) cluster structures have reached detection limits as low as 55 nGy/s, values significantly lower than the standard dosage for medical X-ray examinations. nih.govnih.gov The RL intensity of these materials often shows a linear response to the X-ray dose rate, which is a desirable characteristic for accurate dosimetry. rsc.orgnih.gov

Table 2: Radioluminescence (RL) Properties of Selected CuI-Based Scintillators

Material	Structure Type	Light Yield (photons/MeV)	Detection Limit (nGy/s)	Reference
CuI-based Hybrid (AIO type)	1D	Up to 29,000	377	rsc.org
(18-crown-6)₂Na₂(H₂O)₃Cu₄I₆ (CNCI)	0D	~87,500	59.4	nih.gov
CuI(py) cluster	Cluster	High (comparable to commercial)	55	nih.gov

X-ray Photoelectron Spectroscopy (XPS) for Oxidation States and Band Alignment

XPS is also vital for determining the band alignment at the interface between CuI and other materials in heterostructure devices, such as solar cells. nih.gov The valence band maximum (VBM) of CuI is a critical parameter for its function as a hole transport material (HTM). The VBM of CuI has been reported to be around -5.1 eV to -5.4 eV. nih.govutoledo.edu This value is crucial as the alignment between the VBM of CuI and the valence band of an adjacent absorber layer (like perovskite) dictates the efficiency of hole extraction and transport. For example, the energy gap between the perovskite valence band (-5.4 eV) and the CuI valence band (-5.1 eV) is a key factor in device performance. nih.govmdpi.com XPS studies have also been used to investigate the electronic structure of CuI, revealing that the top of the valence band is formed by a hybridized state between Cu 3d and I 5p orbitals. researchgate.net

Energy Dispersive X-ray Spectroscopy (EDX) for Elemental Composition

Energy Dispersive X-ray Spectroscopy (EDX or EDS) is a standard analytical technique used to confirm the elemental composition and stoichiometry of synthesized this compound materials. When coupled with Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM), EDX provides elemental mapping, showing the spatial distribution of constituent elements. arxiv.orgacs.org

In the analysis of CuI, EDX spectra consistently show the presence of copper (Cu) and iodine (I) as the primary elements. dtic.milchalcogen.ro Quantitative analysis from EDX data is used to verify that the atomic ratio of copper to iodine is close to the expected 1:1 stoichiometry for pure CuI. researchgate.net For instance, analysis of CuI films on nanocellulose substrates revealed an equal content of copper and iodine atoms, confirming the film's composition. researchgate.net EDX can also detect trace elements or impurities. A small amount of sulfur was detected in one study, attributed to the decomposition of a thiosulfate (B1220275) precursor used during synthesis. researchgate.net In analyses of CuI-based organic-inorganic hybrid materials, EDX mapping confirms the uniform distribution of all expected elements, such as Cu and I, throughout the sample. acs.org

Raman Spectroscopy for Phase Composition

Raman spectroscopy is a powerful non-destructive technique for probing the vibrational modes of a material, making it highly effective for identifying the crystalline phase of this compound. CuI can exist in three main phases depending on temperature: the zinc-blende γ-phase (stable below ~370-390°C), the wurtzite β-phase (stable in a narrow range around 390-440°C), and the rock-salt α-phase (stable at higher temperatures). arxiv.orgresearchgate.net

The first-order Raman spectrum of the most common γ-CuI phase is characterized by a transverse optical (TO) phonon mode, which appears at approximately 122-126 cm⁻¹. dtic.milresearchgate.net The presence and position of this peak are often used to confirm the γ-phase structure of synthesized CuI powders and films. dtic.mil The longitudinal optical (LO) mode for the γ-phase has been reported around 180 cm⁻¹. researchgate.net

Raman spectroscopy is also employed to study phase transitions and can distinguish between different polymorphs. researchgate.net For example, it has been used to study the phonon energies in related low-dimensional cesium copper iodide single crystals, such as Cs₃Cu₂I₅ and CsCu₂I₃. sustech.edu.cn Furthermore, detailed temperature-dependent Raman studies, including second-order Raman scattering, have been used to investigate anharmonic phonon properties in CuI, which are important for understanding its thermal conductivity and thermoelectric potential. researchgate.net The technique can also reveal the presence of other compounds, such as copper oxides, by comparing the sample spectrum to the known Raman spectrum of bulk CuO, thereby confirming the purity of the CuI sample. researchgate.net

Electrical and Device Performance Characterization

Current-Voltage (J-V) Characteristics in Devices

The current density-voltage (J-V) characteristics are a fundamental measure of the performance of electronic devices incorporating this compound, particularly in perovskite and CdTe solar cells where CuI is used as a hole transport layer (HTL). utoledo.edumdpi.com These measurements, typically performed under standard illumination conditions (e.g., AM 1.5G, 100 mW/cm²), provide key photovoltaic parameters: power conversion efficiency (PCE), open-circuit voltage (VOC), short-circuit current density (JSC), and fill factor (FF). mdpi.commdpi.com

In perovskite solar cells (PSCs), replacing the expensive organic HTL spiro-OMeTAD with low-cost CuI has yielded promising results. Devices using a powder-pressed CuI HTL have achieved JSC values over 24 mA/cm², marginally higher than reference spiro-OMeTAD devices, which is attributed to the high hole mobility of CuI that minimizes charge recombination. nih.gov However, VOC and FF can be lower, potentially due to surface roughness or trap states. nih.gov Optimizing the CuI layer, for instance through transfer-printing a 20 nm thick layer, has led to PSCs with a PCE of 8.3%, a VOC of 795 mV, a JSC of 19.3 mA/cm², and an FF of 53.8%. mdpi.com Using CuI as an interlayer in combination with NiO has also been shown to improve device performance and stability. mdpi.com

In CdTe solar cells, incorporating a CuI nanoparticle HTL significantly enhances performance. A device with a CuI/Au back contact achieved a PCE of 14.8% with an outstanding FF of 79.2%. utoledo.edu Even with a transparent back contact (CuI/ITO) for bifacial applications, the device showed a PCE of 11.6% under front illumination and 5.5% under back illumination, a marked improvement over the device without the CuI layer (7.0% and 1.0%, respectively). utoledo.edu Temperature-dependent J-V measurements have confirmed that the CuI interlayer reduces the electronic potential barrier, facilitating hole transport to the back electrode. utoledo.edu

Table 3: Photovoltaic Parameters of Solar Cells Incorporating this compound (CuI) HTLs | Solar Cell Type | Device Structure | PCE (%) | V_OC (mV) | J_SC (mA/cm²) | FF (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Perovskite | FTO/TiO₂/Perovskite/CuI (powder)/Au | Lower than spiro-OMeTAD | 660 ± 20 | >24 | Lower than spiro-OMeTAD | nih.gov | | Perovskite | FTO/TiO₂/Perovskite/CuI (20nm, transfer-printed)/Au | 8.3 | 795 | 19.3 | 53.8 | mdpi.com | | Perovskite | ITO/NiO/CuI/Perovskite/PCBM/Ag | 14.82 (avg) | 1.01 (V) | 21.82 | 67-68 | mdpi.com | | CdTe | CdS/CdTe/CuI (NPs)/Au | 14.8 | - | - | 79.2 | utoledo.edu | | CdTe (bifacial) | CdS/CdTe/CuI (NPs)/ITO (front illum.) | 11.6 | - | - | - | utoledo.edu | | CdTe (bifacial) | CdS/CdTe/CuI (NPs)/ITO (back illum.) | 5.5 | - | - | 12.0 | - | utoledo.edu |

Power Conversion Efficiency (PCE) Measurement in Solar Cells

This compound (CuI) has been extensively investigated as a cost-effective and stable inorganic hole transport material (HTM) in perovskite solar cells (PSCs), offering an alternative to commonly used organic materials like spiro-MeOTAD. ucl.ac.ukresearchgate.net The performance of these solar cells is primarily evaluated by their power conversion efficiency (PCE), which is determined from current density-voltage (J-V) measurements under standard illumination conditions (AM 1.5 G). mdpi.com

Research has demonstrated that CuI can effectively replace conventional HTMs, sometimes leading to comparable or even superior device performance and stability. rsc.org For instance, in inverted planar heterojunction perovskite solar cells, a device using a solution-processed CuI HTL achieved a PCE of 13.58%, slightly outperforming the 13.28% PCE of a reference device based on PEDOT:PSS under the same conditions. rsc.org The inorganic nature of CuI contributes to enhanced air stability in these devices. ucl.ac.ukrsc.org

The efficiency of CuI-based PSCs is influenced by various factors, including the thickness of the CuI layer and the fabrication process. In one study, PSCs fabricated with a 20 nm thick copper film that was subsequently iodized yielded a PCE of 6.6%. mdpi.com Optimizing the transfer-printing temperature for this layer to 80 °C further improved the PCE to 8.3%. mdpi.com Further enhancements have been achieved by using CuI as a passivating interlayer in conjunction with other materials. For example, a double hole transport layer of nickel oxide (NiO) and CuI resulted in a maximum PCE of 15.26%, an improvement over the 14% achieved with a single NiO layer. mdpi.com This improvement was attributed to better charge extraction and reduced surface recombination. mdpi.com Device modeling studies suggest that with optimized parameters, including reduced defect density, the PCE for a lead-based PSC with CuI as the HTM could theoretically reach as high as 21.32%. ucl.ac.ukresearchgate.net

Table 1: Performance of CuI-Based Perovskite Solar Cells

Device Structure/CuI Role	PCE (%)	Jsc (mA/cm²)	Voc (mV)	Fill Factor (%)	Reference
Inverted PHJ with CuI HTL	13.58	-	-	-	rsc.org
Transfer-printed CuI (20 nm Cu, 10°C iodization)	6.6	19.0	764	45.4	mdpi.com
Transfer-printed CuI (Optimized TTP at 80°C)	8.3	19.3	795	53.8	mdpi.com
NiO/CuI (0.10 M) Double HTL	15.26	-	1070	-	mdpi.com
Optimized Simulation Model	21.32	-	-	-	ucl.ac.ukresearchgate.net

Field-Effect Mobility in Transistors

This compound is a promising p-type semiconductor for thin-film transistors (TFTs) due to its high transparency, solution processability, and excellent carrier mobility. mdpi.comnih.gov The field-effect mobility (μFE) is a critical parameter for evaluating TFT performance, indicating how quickly charge carriers can move through the semiconductor channel under an applied electric field.

CuI-based TFTs have demonstrated a wide range of mobilities depending on the fabrication technique, device structure, and post-processing treatments. Solution-processed CuI TFTs annealed at low temperatures have shown significant performance. For example, inkjet-printed CuI TFTs fabricated at a substrate temperature of 60 °C exhibited an average field-effect mobility of 1.86 ± 1.6 cm²/V·s, with a maximum value reaching 4.4 cm²/V·s. mdpi.comrsc.org

Further enhancements have been achieved through various strategies. Replacing the traditional SiO₂ dielectric with chitosan, a solid polymer electrolyte, resulted in a p-channel CuI TFT with a high mobility of up to 60 cm²/V·s. researchgate.net Doping CuI with other elements has also proven effective; a 2.5% zinc-doped CuI TFT achieved a mobility of 5 cm²/V·s and a high on/off ratio of 10⁷. oaepublish.com Passivation layers can also play a crucial role. A solution-processed CuI TFT with an Al₂O₃ passivation layer showed a field-effect mobility of 4.02 cm²/V·s. nih.gov A subsequent study using a sandwiched structure with Al₂O₃ layers achieved an even higher mobility of 6.54 cm²/V·s. oaepublish.com

Table 2: Field-Effect Mobility in CuI-Based Thin-Film Transistors (TFTs)

Fabrication/Device Structure	Field-Effect Mobility (μFE) (cm²/V·s)	On/Off Current Ratio	Reference
Inkjet Printed at 60°C	4.4 (max)	10¹–10²	mdpi.comrsc.org
Solution-Processed with Chitosan Dielectric	60	>10³	researchgate.net
2.5% Zn-doped CuI	5	10⁷	oaepublish.com
Solution-Processed with Al₂O₃ Passivation	4.02	1.12 × 10⁴	nih.govoaepublish.com
CuI Sandwiched between Al₂O₃ Layers	6.54	1.01 × 10⁵	oaepublish.com
Sn-doped CuI (x=0.06) with Chitosan Dielectric	21.75	2.56 × 10⁵	researchgate.net

External Quantum Efficiency (EQE) and Power Efficiency (PE) for OLEDs

In the field of organic light-emitting diodes (OLEDs), this compound has been effectively utilized as a hole injection layer (HIL) or as a component in emissive layers, contributing to enhanced device performance. The key metrics for evaluating OLEDs are the external quantum efficiency (EQE), which measures the ratio of photons emitted to electrons injected, and the power efficiency (PE), which describes the light output per unit of electrical power input (measured in lumens per watt, lm/W).

The incorporation of CuI can significantly improve the efficiency of OLEDs compared to standard HIL materials like PEDOT:PSS. oaepublish.comresearchgate.net For example, a green OLED using an annealed nanocrystalline CuI layer as the HIL/HTL achieved a maximum EQE of 17% and a maximum power efficiency of 64 lm/W. oaepublish.com These values represented a significant improvement over devices using unannealed CuI and were also superior to those using a standard PEDOT:PSS layer. oaepublish.com

Composite layers have also shown great promise. Doping copper (II) phthalocyanine (B1677752) (CuPC) with 20 wt% CuI created a composite hole transport layer that resulted in an OLED with a maximum EQE of 18.5% and a power efficiency of 74.1 lm/W. researchgate.net This performance was substantially higher than a reference PEDOT:PSS-based device, which had an EQE of 14% and a PE of 48 lm/W. researchgate.net Furthermore, CuI has been used in the emissive layer itself. Through in-situ codeposition of CuI and a pyridine-based ligand, an OLED was fabricated that emitted light from a copper(I) complex, reaching a maximum EQE of 4.4%. nih.gov

Table 3: Performance of OLEDs Incorporating this compound

CuI Role/Device Structure	Max. External Quantum Efficiency (EQE) (%)	Max. Power Efficiency (PE) (lm/W)	Reference
Annealed Nanocrystalline CuI as HIL/HTL	17	64	oaepublish.com
20 wt% CuI doped in CuPC HTL	18.5	74.1	researchgate.net
PEDOT:PSS HIL (Reference for CuI:CuPC)	14	48	researchgate.net
In-situ CuI:mCPy Emissive Layer	4.4	-	nih.gov

Stability and Durability Studies

Chemical Stability Assessments

This compound exhibits distinct phase transitions and chemical stability depending on temperature and atmosphere. oaepublish.comrsc.org Under normal conditions, CuI exists in the γ-CuI phase, which has a zinc-blende crystal structure. oaepublish.com This phase is stable up to approximately 350-370°C. mdpi.comrsc.org When heated in a neutral atmosphere like nitrogen, γ-CuI remains stable up to 350°C. rsc.org Starting from 370°C, it transitions to the rhombohedral β-CuI phase. rsc.org Above ~410°C, it transforms into the cubic α-CuI phase, before melting at around 600°C. rsc.org

The product is considered chemically stable under standard ambient conditions at room temperature. sigmaaldrich.com However, it is known to decompose upon exposure to light. sigmaaldrich.com It can also react violently with alkali metals, strong oxidizers, strong alkalis, and strong acids. carlroth.com The stoichiometry of CuI thin films can be affected by deposition conditions and post-annealing treatments, as iodine has a higher vapor pressure than copper, potentially leading to the formation of copper vacancies. rsc.org

Environmental Stability and Degradation Mechanisms

The environmental stability of CuI and devices incorporating it is a critical area of research. While CuI is an inorganic material often considered to have relatively high air stability compared to organic counterparts, its properties can be influenced by environmental factors such as moisture and oxygen. ucl.ac.ukresearchgate.net

Exposure to ambient humidity has been shown to affect the electrical properties of CuI. One study observed a twofold increase in the conductivity of a CuI film after 5 hours of exposure to humidity, which was followed by a slight long-term degradation. researchgate.net This change is partially reversible and suggests that moisture can influence the material's defect chemistry. researchgate.net In the context of perovskite solar cells, the hydrophobic nature of CuI is considered an advantage, as it can help protect the moisture-sensitive perovskite layer and slow down its decomposition. rsc.orgmdpi.com Devices using CuI as an HTL have shown improved shelf life and stability against light soaking compared to reference devices. mdpi.com

However, degradation can still occur. Oxygen can diffuse into the γ-CuI lattice and occupy iodine vacancy sites, which can act as a defect passivator or create acceptor levels that increase carrier concentration. rsc.org In perovskite solar cells, a common degradation pathway for the perovskite layer involves decomposition into lead iodide (PbI₂). rsc.org This process can be initiated by moisture, which reacts with the perovskite to form intermediates that eventually break down. rsc.org The presence of a stable HTL like CuI can mitigate these effects by acting as a barrier against moisture infiltration. mdpi.com

Future Directions and Emerging Research Areas

Development of Novel CuI-based Hybrid Materials

A significant area of research focuses on the creation of novel hybrid materials by combining cuprous iodide with organic components. These inorganic-organic hybrids leverage the unique properties of both constituents, leading to materials with tunable characteristics and diverse functionalities.

Researchers have successfully synthesized a variety of CuI-based hybrid structures, from zero-dimensional (0D) molecular clusters to one-dimensional (1D), two-dimensional (2D), and three-dimensional (3D) extended networks. osti.gov The structure and properties of these materials are highly dependent on the choice of organic ligands and the resulting bonding nature, which can include coordinate bonds, ionic bonds, or a combination of both. osti.govacs.org

One notable class of these materials exhibits strong and tunable photoluminescence, with emissions spanning the visible spectrum from deep blue to red. acs.orgacs.org The luminescence often originates from metal halide-to-ligand charge transfer (M+X)LCT or cluster-centered (CC) emissions. osti.gov By carefully selecting the organic ligands, researchers can adjust the material's electronic structure and, consequently, its emission color. acs.org For instance, a series of 2D hybrid semiconductors with the formula 2D-CuI(L)0.5, where L represents various bidentate nitrogen-containing organic ligands, demonstrated photoluminescence that could be systematically tuned by adjusting the lowest unoccupied molecular orbital (LUMO) energies of the organic components. acs.org

Some of these hybrid materials, particularly those featuring both ionic and dative (coordinate) bonds, have shown remarkable stability and high photoluminescence quantum yields (PLQYs) of up to 85%. acs.orgnih.gov This makes them promising candidates for applications in solid-state lighting, such as phosphors in white light-emitting diodes (WLEDs). osti.govmdpi.com Furthermore, the development of green synthetic methods, such as water-assisted accelerated aging, provides more environmentally friendly routes to produce these hybrid materials, avoiding the use of harsh organic solvents like acetonitrile (B52724). chemrxiv.org

Hybrid Material Type	Dimensionality	Key Features	Potential Applications
CuI-Pyrazine Hybrids	1D	Synthesized via green, water-assisted methods; interconvertible polymorphs. chemrxiv.org	Luminescent materials.
2D-CuI(L)0.5	2D	Tunable photoluminescence based on organic ligand (L); p-type conductivity. acs.org	Emissive layers in LEDs.
AIO (All-in-One) Hybrids	1D & 2D	Combines ionic and dative bonds; high PLQY (up to 85%); stable. acs.orgnih.gov	Phosphors for WLEDs, X-ray scintillators. nih.gov
1D-Cu2I2(5-chloropyrimidine)2	1D	Staircase-chain structure; red-light emitter. mdpi.com	Rare-earth-free red phosphors.

Advanced Applications in Flexible and Wearable Electronics

This compound is emerging as a key material for the next generation of flexible and wearable electronics due to its unique combination of properties. It is a p-type semiconductor with high optical transparency in the visible spectrum, good electrical conductivity, and excellent mechanical flexibility, making it a strong alternative to traditional materials like indium tin oxide (ITO), which is brittle and expensive. calibrechem.comoaepublish.com

CuI thin films can be deposited on flexible substrates, such as polyethylene (B3416737) terephthalate (B1205515) (PET) and polyimide (Kapton), using various low-temperature techniques, including spray coating and sputtering. aip.orgaip.org This compatibility with flexible plastics is crucial for developing bendable and lightweight devices. calibrechem.com For instance, researchers have fabricated CuI films on flexible plastic sheets at room temperature, demonstrating their potential for wearable and foldable electronics. aip.org

A significant application is in transparent electrodes for displays and other optoelectronic devices. calibrechem.com Its p-type conductivity is a distinct advantage over the n-type nature of most conventional transparent conductors, enabling the design of fully transparent complementary p-n junctions. calibrechem.com Furthermore, CuI is being explored for use as the active channel layer in p-type thin-film transistors (TFTs), a long-standing challenge in oxide electronics. calibrechem.comnih.gov

Recent developments have also highlighted the potential of sulfur-doped CuI (Cu-I-S) thin films for transparent and flexible electromagnetic interference (EMI) shielding. These films exhibit excellent mechanical stability, maintaining their conductivity after thousands of bending cycles, and achieve significant shielding effectiveness, which is critical for protecting sensitive electronics in wearable technology. aip.org

Integration of Machine Learning in Materials Design for CuI

The design and discovery of new materials based on this compound are being accelerated by the integration of computational screening and machine learning techniques. These approaches allow for the rapid prediction and characterization of novel CuI-based compounds with desired properties, streamlining the experimental process. rsc.org

Predictive ab initio calculations, based on density functional theory (DFT), are used to screen large databases of potential materials. rsc.orgberkeley.edu This computational funnel approach helps identify the most promising candidates for synthesis and characterization by evaluating key parameters like thermodynamic stability, electronic band structure, and optical properties. rsc.orgmaterialsproject.org For example, computational screening has been employed to identify suitable dopant and alloy elements for creating ternary CuI-based materials. The goal is to enhance properties like hole conductivity, which remains a limitation compared to n-type transparent conducting materials, by either increasing the hole concentration or reducing the hole's effective mass. rsc.org

This high-throughput screening generates vast amounts of data, creating an ideal environment for the application of machine learning (ML) models. While still an emerging area for CuI specifically, ML is increasingly used in materials science to predict material properties, guide synthesis, and accelerate the discovery cycle. mdpi.com By training models on data from computational screenings and experimental results, researchers can develop predictive tools that bypass the need for expensive and time-consuming calculations for every new candidate compound. This synergy between computational physics and data-driven science is poised to uncover novel CuI-based materials for electronics, thermoelectrics, and other applications more efficiently. rsc.org

Exploration of 2D CuI for Unique Quantum and Topological Properties

Beyond its bulk form, two-dimensional (2D) this compound is a frontier of materials research, with theoretical predictions and early experimental work suggesting it possesses unique quantum and topological properties. arxiv.orgresearchgate.net The β-phase of CuI (β-CuI), which is typically stable only at high temperatures (between 390 and 440°C), has been successfully stabilized at room temperature in monolayer form, often through encapsulation or on a substrate. arxiv.orgatamanchemicals.com

First-principles calculations predict that β-CuI may behave as a topological unconventional Dirac semimetal. arxiv.orgresearchgate.net Topological materials are characterized by unique electronic states on their surfaces or edges that are protected by symmetry, leading to exotic properties and potential applications in quantum computing and spintronics. The exploration of these topological states in 2D CuI is a key area of fundamental research.

Furthermore, these 2D CuI crystals exhibit other fascinating physical properties, including low thermal conductivity and a direct band gap that is larger than its bulk counterparts. arxiv.orgresearchgate.net The ability to create heterojunctions by interfacing 2D CuI with other 2D materials like graphene opens up possibilities for novel electronic and optoelectronic devices. arxiv.org The construction of 3D frameworks from CuI building blocks, such as Cu₄I₄ cubane (B1203433) units, has also led to the synthesis of zeolite-like structures with novel topologies (e.g., 6⁶ and 6⁵4), which exhibit photoluminescence and microporosity, hinting at applications in sensing or catalysis. acs.orgrsc.org

Enhanced Thermoelectric Materials and Generators

A primary strategy for this enhancement is doping. Researchers have demonstrated that introducing small amounts of various elements can significantly boost the TE power factor (S²σ).

Terbium (Tb) and Iron (Fe) doping of CuI nanocrystals was found to be effective, with a 0.05 mol% Tb-doped sample increasing the room temperature power factor from ~30 μW/m·K² to ~210 μW/m·K². bohrium.com

Aluminum (Al) doping was also shown to increase carrier density, achieving a power factor of 79 μW·m·K⁻² at 400 K for a 0.1 mol% Al-doped sample. rsc.org

Iodine (I₂) doping in spray-printed CuI films compensated for iodine loss during processing, leading to a remarkable electrical conductivity of 207.6 S·cm⁻¹ and a power factor of 673.3 μW·m·K⁻², resulting in a high ZT value of 0.31. arxiv.orgacs.org

Silver (Ag) incorporation has been used to tune CuI from a p-type to an n-type material, which is a significant breakthrough for fabricating TE generators. acs.orgresearchgate.net The p-type Ag₀.₂Cu₀.₈I exhibited a ZT of 0.47 at 340 K. acs.org

This research has enabled the fabrication of flexible thermoelectric generators (TEGs). mdpi.comrsc.org These devices, often built on flexible substrates like polyimide, can generate power from temperature gradients. rsc.org For example, a TEG made from CuI and an n-type material like gallium-doped zinc oxide (GZO) on a flexible substrate produced a power output of 10.83 nW at a 20°C temperature difference. rsc.org The ability to create both p-type and n-type CuI-based materials simplifies the fabrication of more efficient generators. acs.org

Dopant	Host Material	Key Enhancement	Resulting Performance
Terbium (Tb)	CuI Nanocrystals	Enhanced power factor. bohrium.com	PF ≈ 210 μW/m·K²; ZT ≈ 0.08 (at RT). bohrium.com
Iodine (I₂)	CuI Thin Film	Increased electrical conductivity. acs.org	PF ≈ 673.3 μW/m·K²; ZT ≈ 0.31. acs.org
Silver (Ag)	CuI Thin Film	Tuned material to be p-type or n-type. acs.org	p-type ZT ≈ 0.47 (at 340 K). acs.org
Aluminum (Al)	CuI	Increased carrier density. rsc.org	PF ≈ 79 μW/m·K² (at 400 K). rsc.org

Expansion of Catalytic Scope and Green Chemistry Applications

This compound is gaining traction as an efficient and environmentally friendly catalyst in various organic synthesis reactions. rsc.orgacademie-sciences.fr A key focus is on developing heterogeneous catalytic systems using CuI nanoparticles, which offer high catalytic activity and can be easily recovered and recycled, aligning with the principles of green chemistry. rsc.org

CuI nanoparticles have been successfully employed as a catalyst for Sonogashira-type coupling reactions to synthesize alkynyl esters. rsc.org This method offers several advantages, including a broad substrate scope, short reaction times, and the avoidance of additives, bases, or solvents, enhancing its green credentials. The catalyst in these reactions could be recycled multiple times without a significant loss of activity. rsc.org

Another green application is the use of a poly(4-vinylpyridine)-supported CuI catalyst for the Pechmann reaction to synthesize coumarin (B35378) derivatives under solvent-free conditions. academie-sciences.fr This heterogeneous catalyst can be recovered by simple filtration and reused for numerous consecutive runs without losing its efficiency. academie-sciences.fr Similarly, starch-supported CuI nanoparticles have been developed as a catalyst for C-C bond cleavage reactions to synthesize bisindolylmethanes in an aqueous medium. researchgate.net

The catalytic activity of CuI is also beneficial in other areas, such as olefin cross-metathesis reactions, where it acts as a co-catalyst to stabilize the primary catalyst and scavenge byproducts. acs.org These emerging applications demonstrate a clear trend towards using supported CuI nanocatalysts to create more sustainable and efficient chemical processes. academie-sciences.frresearchgate.netresearchgate.net

Targeted Sensing and Biosensor Development

The unique optical and electronic properties of this compound and its derivatives are being explored for applications in chemical sensing and biosensing. mdpi.com CuI-based materials, particularly luminescent copper-iodine clusters and hybrid compounds, show significant potential as active materials in optical sensors. mdpi.comresearchgate.net

These materials often exhibit strong luminescence with long lifetimes, making their excited states sensitive to their external environment. mdpi.com This sensitivity can be harnessed for sensing applications. For example, research has highlighted the potential of CuI hybrid materials for the fluorescence-based sensing of oxygen. The luminescence of these materials can be quenched or altered in the presence of oxygen, providing a mechanism for detection. mdpi.com

While the development of CuI-based biosensors for specific biological molecules is still an emerging field, the fundamental properties are promising. The ability to functionalize CuI nanoparticles and hybrid materials with organic ligands opens up pathways to create selective binding sites for target analytes. researchgate.net Future research will likely focus on integrating these materials into sensor devices and tailoring their surfaces to achieve high selectivity and sensitivity for specific biological and environmental targets, expanding beyond oxygen sensing to other critical analytes. mdpi.com

Sustainable Solutions for Environmental and Health Challenges

This compound (CuI) is emerging as a versatile and promising material in the development of sustainable technologies aimed at mitigating environmental pollution and addressing public health concerns. Its unique semiconducting, photocatalytic, and antimicrobial properties are being harnessed for a variety of green applications. Research is increasingly focused on leveraging this low-cost and earth-abundant compound for environmental remediation, sustainable energy generation, and advanced antimicrobial solutions. colab.wsmarketresearchintellect.commdpi.com

Photocatalytic Degradation of Pollutants

A significant area of research is the use of this compound as a photocatalyst for breaking down organic pollutants in water and air. nanorh.com As a p-type semiconductor, CuI exhibits excellent photocatalytic activity under UV and visible light, enabling the degradation of contaminants like industrial dyes, pesticides, and pharmaceuticals. nanorh.comresearchgate.netresearchgate.net

When exposed to light, CuI generates electron-hole pairs that produce reactive oxygen species (ROS). These ROS are highly effective at breaking down complex organic molecules into simpler, less harmful substances such as carbon dioxide and water. researchgate.net This process offers an environmentally friendly method for water purification. nih.govresearchgate.net

Researchers have developed various CuI-based nanocomposites to enhance its photocatalytic efficiency. For instance, decorating graphitic carbon nitride (g-C₃N₄) sheets with CuI nanoparticles has been shown to improve visible-light response and boost the degradation rate of both cationic and anionic dyes. nih.gov Similarly, coordination polymers based on copper-iodine clusters demonstrate remarkable efficiency in degrading dyes like methylene (B1212753) blue and rhodamine B under sunlight. acs.org Some studies have reported the degradation of methylene blue in as little as 20-30 minutes using CuI-based hybrid compounds. rsc.orgacs.org

Beyond water treatment, CuI's photocatalytic capabilities extend to air purification, where it can help break down volatile organic compounds (VOCs). nanorh.com Furthermore, it has been investigated as a photocatalyst for the reduction of carbon dioxide into valuable fuels like methane (B114726) and carbon monoxide, presenting a potential pathway for converting a greenhouse gas into chemical energy. researchgate.netuniba.it

Pollutant	Catalyst System	Degradation Efficiency	Time	Source(s)
Methylene Blue (MB)	[(CuI)(pza)]	~100%	~20 min	acs.org
Methylene Blue (MB)	[Cu₄(μ₂-I)₂(μ₃-I)₂(μ₂-L1)₂]n (CP1)	96.75%	21 min	acs.org
Methylene Blue (MB)	{Cu₄I₄Cu(5-eatz)₂}n (2)	90%	300 min	rsc.org
Rhodamine B (RHB)	[Cu₄(μ₂-I)₂(μ₃-I)₂(μ₂-L1)₂]n (CP1)	High	-	acs.org
Acid Red 1	[CuII(SCN)₂(phen)₂]@CuI	High	-	researchgate.net

Antimicrobial and Antiviral Applications

This compound exhibits potent antimicrobial properties against a broad spectrum of bacteria, including E. coli and S. aureus. researchgate.netmdpi.com This has led to its development for use in applications aimed at preventing the spread of infectious diseases. A particularly promising application is the creation of antimicrobial coatings for textiles. Cotton fabrics coated with CuI nanoparticles have demonstrated rapid and highly effective inactivation of bacteria and viruses. chemrxiv.orgnih.gov

A green synthesis method using only water as a solvent has been developed to create CuI coatings on flexible substrates like cotton. chemrxiv.org These coatings have shown remarkable efficacy, inactivating over 99.9% of murine hepatitis coronavirus (a model for enveloped viruses) and over 99.9999% of bacteriophage P22 (a model for non-enveloped viruses) in just two minutes. chemrxiv.org The same coatings were able to eradicate various bacteria and fungi with significant log reductions within 2 to 5 minutes. chemrxiv.org Such technology holds great potential for producing personal protective equipment, such as face masks, with enhanced safety features. researchgate.netnih.gov The mechanism of action is believed to involve the release of copper ions and the generation of ROS, which damage viral proteins and bacterial cell walls. researchgate.netmdpi.comacs.org

Microorganism	Material/System	Efficacy	Time	Source(s)
P. aeruginosa	CuI/g-C₃N₄ Nanocomposite	High antimicrobial activity	-	nih.gov
E. coli	CuI/g-C₃N₄ Nanocomposite	High antimicrobial activity	-	nih.gov
Murine Hepatitis Virus	CuI coating on cotton	>99.9% inactivation	2 min	chemrxiv.org
Bacteriophage P22	CuI coating on cotton	>99.9999% inactivation	2 min	chemrxiv.org
E. coli (Gram-negative)	CuI Nanoparticles	MIC: 32 mg/mL	24 h	mdpi.com
MRSA (Gram-positive)	CuI Nanoparticles	MIC: 32 mg/mL	24 h	mdpi.com

Sustainable Energy and Environmental Sensing

In the realm of sustainable energy, this compound is being explored as a nontoxic and earth-abundant material for energy harvesting. colab.wsmdpi.com It is a p-type thermoelectric material capable of converting waste heat directly into useful electricity. researchgate.netresearchgate.net CuI can be coated onto flexible substrates like polyester (B1180765) fabrics to create textile-based thermoelectric generators that can harvest energy from sources like body heat or industrial machinery. mdpi.comdntb.gov.ua These devices are particularly attractive for powering wearable sensors and low-power electronics. researchgate.netmdpi.com The Seebeck coefficient, a measure of thermoelectric performance, for CuI-coated polyester has been observed between 112 and 153 µV/K in a temperature range of 30 °C to 90 °C. mdpi.comdntb.gov.ua CuI also serves as a cost-effective and stable hole transport material (HTM) in perovskite solar cells, contributing to the development of more affordable and durable renewable energy technologies. mdpi.comcalibrechem.comcoherentmarketinsights.commdpi.com

Furthermore, CuI-based materials are being developed into highly selective and sensitive sensors for environmental monitoring. frontiersin.org These sensors can detect harmful pollutants in water, such as o-nitrophenol and the antibiotic tetracycline (B611298) hydrochloride, at very low concentrations. researchgate.netacs.orgacs.org The detection often relies on changes in the photoluminescence of the CuI complex upon interaction with the target pollutant, offering a rapid and portable method for in-field environmental analysis. frontiersin.orgwm.edu

Q & A

Q. What are the optimal synthetic routes for producing high-purity cuprous iodide (CuI) in laboratory settings?

CuI is commonly synthesized via redox reactions between copper salts (e.g., CuSO₄) and iodide ions (I⁻) under acidic conditions. For high purity, stoichiometric control and inert atmospheres (e.g., N₂ or Ar) are critical to prevent oxidation to Cu(II) species. Post-synthesis purification via recrystallization in hydriodic acid (HI) or vacuum sublimation is recommended . Characterization using X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) ensures phase purity and stoichiometric accuracy .

Q. How can researchers assess the purity and crystallinity of synthesized CuI?

Key methods include:

• XRD : To confirm crystallographic phase (e.g., γ-CuI vs. β-CuI) and detect impurities.
• SEM-EDS : For morphological analysis and elemental composition verification.
• ICP-MS : To quantify trace metal impurities.
• Thermogravimetric Analysis (TGA) : To evaluate thermal stability and decomposition pathways. Cross-referencing data from multiple techniques minimizes analytical bias .

Q. What role does CuI play in coordination chemistry, and how can its complexation behavior be studied?

CuI acts as a soft Lewis acid, forming complexes with ligands like amines or phosphines. To study coordination behavior:

• Use UV-Vis spectroscopy to monitor charge-transfer transitions.
• Employ NMR spectroscopy (¹H, ³¹P) for ligand binding analysis.
• Conduct single-crystal X-ray diffraction to resolve structural motifs. For example, CuI forms stable complexes with silver in electroplating applications, as noted in iodide-mediated coordination studies .

Advanced Research Questions

Q. How can experimentalists resolve contradictions in reported bandgap values of CuI (2.9–3.1 eV vs. 1.1–1.3 eV)?

Discrepancies arise from synthesis methods (e.g., solution vs. vapor-phase growth) and measurement techniques (UV-Vis vs. photoluminescence). To address this:

• Standardize synthesis protocols (e.g., solvent, temperature).
• Use spectroscopic ellipsometry for direct bandgap measurement.
• Compare results with computational models (e.g., DFT calculations) to account for excitonic effects .

Q. What methodologies are effective for studying CuI’s broadband luminescence in optoelectronic applications?

CuI’s self-trapped exciton (STE) emission (600–1000 nm) requires:

• Time-resolved photoluminescence (TRPL) : To probe emission lifetimes and recombination pathways.
• Temperature-dependent PL : To distinguish STE from defect-related emissions.
• Transient absorption spectroscopy : To map exciton dynamics. Recent studies on 3D [(Me)₂-DABCO]Cu₆I₈ frameworks highlight the role of structural distortion in red-NIR emission .

Q. How can researchers design experiments to evaluate CuI’s catalytic efficiency in cross-coupling reactions?

Key steps include:

• Kinetic studies : Monitor reaction rates under varying CuI concentrations.
• In situ XAFS/XANES : To track Cu oxidation state changes during catalysis.
• Control experiments : Compare with Cu(II) catalysts to isolate CuI-specific activity. Optimize ligand choice (e.g., phenanthroline) to stabilize active CuI intermediates .

Data Analysis and Reproducibility

Q. What statistical approaches are recommended for analyzing inconsistent catalytic performance data in CuI-mediated reactions?

• Apply multivariate analysis (e.g., PCA) to identify variables (e.g., solvent polarity, ligand ratio) influencing outcomes.
• Use error-barred dose-response curves to quantify reproducibility.
• Cross-validate with machine learning models trained on reaction parameters .

Q. How can researchers ensure reproducibility in CuI thin-film deposition for photovoltaic studies?

• Document substrate pretreatment (e.g., UV-ozone cleaning).
• Standardize deposition parameters (e.g., spin-coating speed, annealing temperature).
• Use atomic force microscopy (AFM) to validate film homogeneity. Reference protocols from peer-reviewed studies on CuI as a hole-transport layer .

Emerging Research Directions

Q. What advanced characterization techniques are critical for probing CuI’s role in perovskite solar cells?

• Impedance spectroscopy : To study charge-carrier transport.
• Kelvin probe force microscopy (KPFM) : To map work-function variations.
• In situ XRD : To monitor phase stability under operational conditions .

Q. How can computational modeling complement experimental studies of CuI’s defect chemistry?

• Density functional theory (DFT) : To predict defect formation energies (e.g., iodine vacancies).
• Molecular dynamics (MD) : Simulate ion migration pathways in CuI-based electrolytes.
  Cross-correlate with experimental data from positron annihilation spectroscopy for vacancy analysis .